Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate

• CAS: 1312764-25-2

Core Science & Biosynthesis

physical and chemical properties of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate is a pyrimidine derivative of significant interest in medicinal chemistry and drug discovery. The pyrimidine scaffold is a cornerstone in the development of a wide array of therapeutic agents, owing to its presence in nucleobases and its ability to act as a versatile pharmacophore. This technical guide provides a comprehensive overview of the physical and chemical properties of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate, its synthesis, and its potential applications, offering valuable insights for researchers engaged in the design and development of novel therapeutics.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to its application in research and development. The following table summarizes the key identifiers and properties of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate.

Property	Value	Source(s)
IUPAC Name	Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate	-
CAS Number	1312764-25-2	[1][2]
Molecular Formula	C₁₅H₁₇N₃O₄	[2]
Molecular Weight	303.31 g/mol	[2]
Appearance	Predicted: White to off-white solid	-
Melting Point	Not available. Estimated based on similar structures.	-
Boiling Point	Not available. Predicted to decompose upon heating.	-
Solubility	Predicted to be soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide.	-

Synthesis and Purification

The synthesis of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate can be achieved through a two-step process, starting from a suitable pyrimidine precursor. The overall synthetic scheme is depicted below.

Figure 1: Proposed synthetic pathway for Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate.

Step 1: Synthesis of 4-(dimethoxymethyl)pyrimidin-2-amine

Step 2: Carbamate Formation

The final step involves the reaction of 4-(dimethoxymethyl)pyrimidin-2-amine with benzyl chloroformate to form the carbamate linkage. This is a standard procedure for the protection of amine groups.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-(dimethoxymethyl)pyrimidin-2-amine (1.0 eq) in a suitable anhydrous solvent, such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Base Addition: To the solution, add a non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.1-1.5 eq).

• Reagent Addition: Cool the reaction mixture to 0 °C using an ice bath. Slowly add a solution of benzyl chloroformate (1.0-1.2 eq) in the same anhydrous solvent dropwise to the stirred mixture.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with the addition of water or a saturated aqueous solution of sodium bicarbonate.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate.

Spectroscopic Characterization

Due to the absence of publicly available experimental spectra, the following are predicted spectroscopic data based on the structure of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate and data from analogous compounds.

¹H NMR Spectroscopy (Predicted)

• Aromatic Protons (Benzyl group): δ 7.30-7.45 ppm (m, 5H)

• Pyrimidine Proton (H5): δ ~7.0-7.2 ppm (d, 1H)

• Pyrimidine Proton (H6): δ ~8.5-8.7 ppm (d, 1H)

• Benzylic Protons (-CH₂-): δ ~5.2 ppm (s, 2H)

• Acetal Proton (-CH(OCH₃)₂): δ ~5.5 ppm (s, 1H)

• Methoxy Protons (-OCH₃): δ ~3.4 ppm (s, 6H)

• Carbamate Proton (-NH-): δ ~8.0-9.0 ppm (br s, 1H)

¹³C NMR Spectroscopy (Predicted)

• Carbonyl Carbon (C=O): δ ~153-155 ppm

• Pyrimidine Carbons: δ ~160 ppm (C2), ~165 ppm (C4), ~110 ppm (C5), ~158 ppm (C6)

• Aromatic Carbons (Benzyl group): δ ~128-136 ppm

• Benzylic Carbon (-CH₂-): δ ~67 ppm

• Acetal Carbon (-CH(OCH₃)₂): δ ~103 ppm

• Methoxy Carbons (-OCH₃): δ ~54 ppm

Mass Spectrometry (Predicted Fragmentation)

The mass spectrum of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate is expected to show a molecular ion peak [M]⁺ at m/z 303. Key fragmentation patterns would likely involve:

• Loss of the benzyl group: leading to a fragment at m/z 212.

• Loss of the benzyloxycarbonyl group: resulting in a fragment corresponding to the 2-amino-4-(dimethoxymethyl)pyrimidine cation at m/z 169.

• Fragmentation of the dimethoxymethyl group: loss of a methoxy radical (-OCH₃) to give a fragment at m/z 272, followed by loss of formaldehyde (-CH₂O) to yield a fragment at m/z 242.

Figure 2: Predicted mass spectrometry fragmentation pathway.

Reactivity and Potential Applications

The chemical reactivity of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate is primarily dictated by the functional groups present: the pyrimidine ring, the carbamate linker, the benzyl group, and the dimethoxymethyl acetal.

• Pyrimidine Ring: The electron-deficient nature of the pyrimidine ring makes it susceptible to nucleophilic attack, although the electron-donating effect of the amino-carbamate group at the 2-position can modulate this reactivity.

• Carbamate Group: The carbamate functionality can undergo hydrolysis under acidic or basic conditions to regenerate the 2-aminopyrimidine derivative. The benzyl group can be removed under hydrogenolysis conditions, providing a versatile deprotection strategy.

• Dimethoxymethyl Group: The acetal is sensitive to acidic conditions and can be hydrolyzed to the corresponding aldehyde. This functionality offers a synthetic handle for further elaboration of the molecule, for instance, through reductive amination or Wittig-type reactions.

The structural motifs within Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate suggest its potential as an intermediate in the synthesis of more complex molecules with potential biological activity. Pyrimidine derivatives are known to exhibit a wide range of pharmacological effects, including anticancer, antiviral, and antimicrobial activities. The presence of the dimethoxymethyl group, a protected aldehyde, allows for its use as a building block in the construction of larger, more elaborate structures targeting specific biological pathways.

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate. It is recommended to handle the compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. A material safety data sheet (MSDS) should be consulted for detailed information on potential hazards and handling procedures.[4][5][6]

Conclusion

Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate is a valuable chemical entity with significant potential in the field of drug discovery and development. This technical guide has provided a comprehensive overview of its known and predicted properties, a plausible synthetic route, and an analysis of its chemical reactivity. While further experimental validation of its physical and spectral properties is warranted, the information presented herein serves as a robust foundation for researchers and scientists working with this and related pyrimidine derivatives.

References

• ChemSrc. (n.d.). Benzyl (4-(Dimethoxymethyl)Pyrimidin-2-Yl)Carbamate. Retrieved from [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - O-Benzyl S-(4,6-Dimethyl-2-Pyrimidinyl)Carbonothionate. Retrieved from [Link]

• Laibo Chem. (n.d.). Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate, Package: 100mg. Retrieved from [Link]

• Pandey, A., et al. (2017). Design, synthesis and antimicrobial evaluation of pyrimidin-2-ol/thiol/amine analogues. BMC Chemistry, 11(1), 43.

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A Technical Guide to Determining the Aqueous Solubility of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Criticality of Solubility

In drug discovery and development, the aqueous solubility of a new chemical entity (NCE) is a fundamental physicochemical property that dictates its journey from a laboratory curiosity to a viable therapeutic agent.[3][6] Poor solubility can severely limit drug absorption from the gastrointestinal tract, leading to low and erratic bioavailability and compromising clinical efficacy.[2][8] It is estimated that over 40% of NCEs developed in the pharmaceutical industry are practically insoluble in water, making solubility assessment a mandatory early-stage gatekeeper in the development pipeline.[1][2][7]

Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate is a substituted pyrimidine derivative incorporating a benzyl carbamate protecting group.[4][9] Such structures are common in medicinal chemistry as synthetic intermediates.[9] Given the absence of published solubility data for this specific molecule, this guide provides the necessary protocols to bridge this information gap.

1.1 Compound Identification

Property	Value	Source
Chemical Name	Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate	[4]
CAS Number	1312764-25-2	[4][5]
Molecular Formula	C15H17N3O4	[4]
Molecular Weight	303.32 g/mol	Calculated
Structure		(Structure generated based on name)

Guiding Principles: The Shake-Flask Method

The "gold standard" for determining thermodynamic (or equilibrium) solubility is the shake-flask method.[2][10] This method measures the saturation concentration of a compound in a specific solvent after a state of equilibrium has been reached between the dissolved and undissolved solid forms.[8][11] Its strength lies in its directness and its ability to yield a definitive value, which is crucial for biopharmaceutical classification (BCS) and formulation development.[10]

The core principle involves agitating an excess amount of the solid compound in the solvent of interest for a prolonged period (typically 24-72 hours) to ensure equilibrium is achieved.[10][12][13] The resulting saturated solution is then carefully separated from the undissolved solid and the concentration of the dissolved compound is measured using a specific and sensitive analytical method.[10][14]

Workflow for Thermodynamic Solubility Determination

The following diagram outlines the comprehensive workflow for determining the solubility of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate.

Caption: Experimental workflow for shake-flask solubility determination.

Detailed Experimental Protocol

This protocol is designed to be a self-validating system. Running samples in triplicate and including controls ensures the reliability and reproducibility of the results.

Materials and Equipment

• Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate (solid powder)

• Phosphate-buffered saline (PBS), pH 7.4

• Dimethyl sulfoxide (DMSO), HPLC grade

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Formic acid (or other suitable modifier)

• 2 mL glass vials with screw caps

• Analytical balance

• Orbital shaker with temperature control

• Benchtop centrifuge

• Syringes and 0.45 µm PVDF syringe filters

• HPLC system with UV detector

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

Shake-Flask Procedure

• Preparation: Accurately weigh approximately 2 mg of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate into three separate 2 mL glass vials. This ensures an excess of solid material, which is necessary to achieve saturation.

• Solvent Addition: To each vial, add precisely 1.0 mL of PBS (pH 7.4).

• Equilibration: Seal the vials tightly and place them on an orbital shaker. Agitate the vials at a constant speed (e.g., 150 rpm) and temperature (e.g., 25°C or 37°C) for 24 hours.[12][13] A 24-hour period is typically sufficient for many compounds, but longer times (48-72h) may be needed to confirm equilibrium has been reached.

• Phase Separation: After incubation, let the vials stand for 1 hour to allow the undissolved solid to settle. Then, centrifuge the vials at 10,000 x g for 15 minutes to pellet the remaining solid.[14]

• Sample Collection: Carefully withdraw the supernatant using a syringe. Attach a 0.45 µm PVDF syringe filter and dispense the clear filtrate into a clean HPLC vial for analysis. Filtration is a critical step to remove any remaining microscopic particles that could interfere with the analysis.

Analytical Method: HPLC-UV

High-Performance Liquid Chromatography (HPLC) is the standard for quantifying small molecules in solution due to its precision and robustness.[15][16] A reverse-phase C18 column is a good starting point for a molecule with the expected polarity of the target compound.[17][18]

• Preparation of Standards:

  • Prepare a 10 mg/mL stock solution of the compound in DMSO.

  • Create a series of calibration standards by serially diluting the stock solution with a 50:50 mixture of Acetonitrile and Water to achieve concentrations spanning the expected solubility range (e.g., from 0.1 µg/mL to 100 µg/mL).

• HPLC Conditions (Starting Point):

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Gradient: Start with a broad linear gradient (e.g., 5% to 95% B over 10 minutes) to determine the retention time.[18] Then, optimize to an isocratic or shorter gradient method for faster sample throughput.

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection: UV, at a wavelength of maximum absorbance (λmax), determined by a photodiode array (PDA) detector scan.

• Analysis and Calculation:

  • Inject the prepared calibration standards to generate a standard curve (Peak Area vs. Concentration). Ensure the curve has a correlation coefficient (r²) > 0.99.

  • Inject the filtered samples from the shake-flask experiment (in triplicate).

  • Use the linear regression equation from the calibration curve to calculate the concentration of the compound in the samples.

  • The final solubility is reported as the average concentration from the three replicate vials, expressed in both µg/mL and µM.

Data Interpretation and Reporting

The result from this protocol is the thermodynamic solubility of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate under the specified conditions (e.g., pH 7.4, 25°C).

4.1 Expected Data Summary

The final data should be presented in a clear, tabular format.

Replicate	Peak Area (Arbitrary Units)	Calculated Concentration (µg/mL)
1	[Value]	[Value]
2	[Value]	[Value]
3	[Value]	[Value]
Average	N/A	X
Std. Dev.	N/A	Y
Solubility (µM)	N/A	(X / 303.32) * 1000

4.2 Trustworthiness and Self-Validation

The protocol's integrity is maintained by:

• Visual Confirmation: Before centrifugation, there must be visible undissolved solid in each vial, confirming that saturation was achieved.

• Time Point Analysis: For a truly robust determination, a second time point (e.g., 48 hours) can be analyzed. If the solubility value is consistent with the 24-hour result, it provides strong evidence that equilibrium was reached.[12]

• Standard Curve Linearity: A linear calibration curve with r² > 0.99 validates the accuracy of the analytical method over the measured concentration range.

By following this comprehensive guide, researchers can confidently generate the essential solubility data for Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate, enabling informed decisions in the subsequent stages of the drug development process.

References

• Chemical Substance Information for Benzyl (4-(Dimethoxymethyl)Pyrimidin-2-Yl)
• Navigating HPLC Method Development: Tips for Success. Pharma's Almanac.
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• Drug Solubility And Stability Studies: Critical Factors in Pharmaceutical Development. Protheragen.
• Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)
• Importance of Solubility and Lipophilicity in Drug Development. AZoLifeSciences.
• Drug solubility: why testing early m
• In Silico High-Performance Liquid Chromatography Method Development via Machine Learning. Analytical Chemistry.
• Thermodynamic Solubility Assay. Domainex.
• Developing HPLC Methods. Sigma-Aldrich.
• Drug solubility: importance and enhancement techniques. PubMed.
• Shake-Flask Aqueous Solubility Assay. Enamine.
• Pharmaceutical Solubility Testing. Lachman Consultants.
• A Three-Pronged Template Approach for Rapid HPLC Method Development. LCGC.
• In-vitro Thermodynamic Solubility. Protocols.io.
• Small Molecule Method Development Strategies with Chad Christianson. Bioanalysis Zone.
• Thermodynamic Solubility Assay. Evotec.
• OECD GUIDELINES FOR THE TESTING OF CHEMICALS. OECD.
• MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD.
• TSCA water solubility: Column elution method; shake flask method. eCFR.
• Shake-Flask Aqueous Solubility assay (Kinetic solubility). Protocols.io.
• OECD 105 Testing Services.
• Benzyl carbam
• Benzyl (2-(6-(methylamino)pyridin-2-yl)ethyl)
• BENZYL METHYL(PIPERIDIN-4-YLMETHYL)
• benzyl N-(4-methoxyphenyl)-N-[(2-methyloxiran-2-yl)
• Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)

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Spectroscopic Characterization of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate: A Technical Guide

Abstract

This technical guide provides a comprehensive overview of the spectroscopic profile of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate, a key intermediate in contemporary synthetic chemistry. Aimed at researchers, scientists, and professionals in drug development, this document details the expected data from Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) analyses. Beyond presenting raw data, this guide emphasizes the interpretation of spectral features, offering insights into how each data point corroborates the molecular structure. The protocols described herein are designed to be self-validating, ensuring that researchers can confidently verify the identity, purity, and structural integrity of this compound.

Molecular Structure and Analytical Overview

The structural elucidation of a synthetic compound is fundamental to its application. For Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate (Molecular Formula: C₁₅H₁₇N₃O₄, Molecular Weight: 303.31 g/mol )[1], a multi-faceted spectroscopic approach is non-negotiable. Each technique—NMR, IR, and MS—provides a unique and complementary piece of the structural puzzle.

• NMR Spectroscopy reveals the carbon-hydrogen framework, offering detailed information about the chemical environment, connectivity, and spatial arrangement of atoms.

• IR Spectroscopy identifies the functional groups present in the molecule by probing their characteristic vibrational frequencies.

• Mass Spectrometry provides the exact molecular weight and offers crucial clues about the molecule's composition and fragmentation patterns under ionization.

The following diagram illustrates the chemical structure with atom numbering used for subsequent NMR assignments.

Caption: Structure of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structural analysis for organic molecules. For this compound, ¹H and ¹³C NMR provide a complete map of the proton and carbon environments.

Experimental Protocol: NMR

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical; CDCl₃ is generally suitable unless solubility is an issue, in which case DMSO-d₆ is a common alternative.

• Instrument Setup: Utilize a 400 MHz (or higher) NMR spectrometer. Ensure the instrument is properly shimmed to achieve optimal resolution.

• ¹H NMR Acquisition: Acquire the spectrum with a standard pulse program. A spectral width of 12-16 ppm is typically sufficient. The number of scans can be adjusted to achieve an adequate signal-to-noise ratio (usually 8-16 scans).

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A wider spectral width (e.g., 0-200 ppm) is necessary. Due to the lower natural abundance of ¹³C, a greater number of scans (e.g., 1024 or more) is required to obtain a clear spectrum.[2]

¹H NMR Data (400 MHz, CDCl₃) - Predicted

The following table outlines the expected proton NMR signals. Predictions are based on established chemical shift principles and data from analogous N-benzyl compounds.[3]

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~8.60	d, J=5.0 Hz	1H	H6 (pyrimidine)
~7.40-7.30	m	5H	H10'-H14' (Ph)
~7.00	d, J=5.0 Hz	1H	H5 (pyrimidine)
~5.50	s	1H	H7 (acetal CH)
~5.25	s	2H	H8' (benzyl CH₂)
~3.40	s	6H	H8/H9 (2 x OCH₃)
(Broad)	(s)	1H	H1' (NH)

Interpretation of ¹H NMR Spectrum:

• Pyrimidine Protons (H5, H6): The pyrimidine ring protons are expected to appear as doublets in the aromatic region. H6, being adjacent to a ring nitrogen, will be the most downfield signal (~8.60 ppm). H5 will appear more upfield (~7.00 ppm), coupled to H6.

• Phenyl Protons (H10'-H14'): The five protons of the benzyl group's phenyl ring will resonate as a complex multiplet between 7.40-7.30 ppm, a characteristic region for monosubstituted benzene rings.[3]

• Benzylic Protons (H8'): The two protons of the benzylic methylene group are chemically equivalent and not coupled to other protons, thus appearing as a sharp singlet around 5.25 ppm.

• Acetal Proton (H7): The single proton of the dimethoxymethyl group is a methine proton flanked by two oxygen atoms, leading to a downfield shift to ~5.50 ppm. It should appear as a singlet.

• Methoxy Protons (H8/H9): The six protons of the two equivalent methoxy groups are highly shielded and will appear as a sharp singlet at approximately 3.40 ppm, integrating to 6H.

• Carbamate Proton (H1'): The NH proton often appears as a broad singlet due to quadrupole broadening and potential hydrogen exchange. Its chemical shift can be variable and concentration-dependent.

¹³C NMR Data (100 MHz, CDCl₃) - Predicted

The expected carbon signals are predicted based on data from structurally similar carbamates.[4]

Chemical Shift (δ) ppm	Assignment
~168.0	C4 (pyrimidine)
~160.0	C2 (pyrimidine)
~158.0	C6 (pyrimidine)
~154.0	C7' (C=O)
~136.0	C9' (Ph, ipso)
~128.5	C11'/C13' (Ph, meta)
~128.2	C12' (Ph, para)
~128.0	C10'/C14' (Ph, ortho)
~109.0	C5 (pyrimidine)
~101.0	C7 (acetal CH)
~67.5	C8' (benzyl CH₂)
~54.0	C8/C9 (2 x OCH₃)

Interpretation of ¹³C NMR Spectrum:

• Carbonyl Carbon (C7'): The carbamate carbonyl carbon is expected around 154.0 ppm, a typical value for this functional group.[4]

• Pyrimidine Carbons (C2, C4, C6, C5): The carbons of the pyrimidine ring will have distinct chemical shifts. C2 and C4, bonded to nitrogen atoms, will be significantly downfield. C6 will also be downfield, while C5 will be the most upfield of the ring carbons.

• Phenyl Carbons (C9'-C14'): The phenyl carbons will appear in the 128-136 ppm range. The ipso-carbon (C9'), attached to the benzylic group, will be at the downfield end of this range.[4]

• Benzylic Carbon (C8'): The benzylic CH₂ carbon signal is anticipated around 67.5 ppm.[4]

• Acetal & Methoxy Carbons (C7, C8, C9): The acetal methine carbon (C7) will resonate around 101.0 ppm due to being bonded to two oxygens. The two equivalent methoxy carbons (C8/C9) will be highly shielded, appearing upfield around 54.0 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for confirming the presence of key functional groups.

Experimental Protocol: IR

• Technique: Attenuated Total Reflectance (ATR) is the preferred method for solid samples as it requires minimal sample preparation.

• Acquisition: Place a small amount of the solid sample directly on the ATR crystal. Apply pressure to ensure good contact.

• Data Collection: Record the spectrum, typically over a range of 4000-400 cm⁻¹. Perform a background scan first, which is automatically subtracted from the sample spectrum.

Predicted IR Absorption Bands

The expected vibrational frequencies are based on spectra of benzyl carbamate and related structures.[2][5]

Wavenumber (cm⁻¹)	Functional Group & Vibration
~3300	N-H Stretch (carbamate)
3100-3000	C-H Stretch (aromatic)
2950-2850	C-H Stretch (aliphatic -CH₂, -CH₃)
~1720	C=O Stretch (carbamate carbonyl)
~1600, ~1490	C=C Stretch (aromatic ring)
~1250	C-O Stretch (ester-like)
~1100	C-O Stretch (acetal)

Interpretation of IR Spectrum:

• N-H Region: A moderately sharp peak around 3300 cm⁻¹ is a clear indicator of the N-H bond in the carbamate group.

• C=O Region: The most intense peak in the spectrum is expected to be the carbonyl (C=O) stretch of the carbamate, appearing strongly around 1720 cm⁻¹. Its position confirms the presence of the carbamate functional group.

• C-O Stretching Region: Two distinct C-O stretching bands should be visible: a strong band around 1250 cm⁻¹ for the carbamate's C-O bond and another strong band around 1100 cm⁻¹ characteristic of the C-O bonds in the acetal group.

• C-H Region: The spectrum will show C-H stretching vibrations above 3000 cm⁻¹ for the aromatic rings and below 3000 cm⁻¹ for the aliphatic methoxy and methylene groups.

Mass Spectrometry (MS)

MS provides the molecular weight of the compound and insight into its structural components through fragmentation analysis.

Experimental Protocol: MS

• Ionization Method: Electrospray Ionization (ESI) is a soft ionization technique ideal for this type of molecule, as it typically keeps the molecule intact.

• Sample Introduction: The sample is dissolved in a suitable solvent (e.g., methanol or acetonitrile) and infused directly into the mass spectrometer or introduced via an LC system.

• Analysis: The analysis is performed in positive ion mode to observe protonated ([M+H]⁺) or other adducted species (e.g., [M+Na]⁺).

Predicted Mass Spectrum Data

m/z (charge-to-mass ratio)	Assignment
304.13	[M+H]⁺ (protonated molecular ion)
326.11	[M+Na]⁺ (sodium-adducted molecular ion)
91.05	[C₇H₇]⁺ (tropylium ion, from benzyl cleavage)

Interpretation of Mass Spectrum:

The primary goal is to confirm the molecular weight. The ESI-MS spectrum in positive mode should show a prominent peak at m/z 304.13, corresponding to the protonated molecule [C₁₅H₁₇N₃O₄ + H]⁺. A sodium adduct at m/z 326.11 is also commonly observed.

A key fragmentation pathway for benzyl-containing compounds is the cleavage of the benzylic C-O bond. This leads to the formation of a highly stable benzyl cation or its rearranged tropylium ion isomer, which gives a characteristic signal at m/z 91 . This fragment is a strong diagnostic indicator for the presence of the benzyl group.

Caption: Proposed ESI-MS fragmentation pathway.

Conclusion

The combination of NMR, IR, and MS provides a robust and definitive analytical package for the characterization of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate. The predicted data in this guide, based on sound spectroscopic principles and analysis of related structures, serves as a reliable benchmark for researchers. By comparing experimentally obtained spectra to these references, scientists can confidently confirm the identity and purity of their material, ensuring the integrity of their subsequent research and development efforts.

References

• Supporting Information for related N-benzyl compounds.

• Condensation of Benzyl Carbamate with Glyoxal in Polar Protic and Aprotic Solvents. MDPI. Available at: [Link]

• Benzylcarbamate Infrared Spectrum. NIST WebBook. Available at: [Link]

• Palladium-Catalyzed Diamination of Unactivated Alkenes. Amazon AWS. Available at: [Link]

• Benzyl-N-[4-(2-hydroxyethyl)-1,3-thiazol-2-yl]carbamate. MDPI. Available at: [Link]

Sources

• 1. 1312764-25-2|Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate|BLD Pharm [bldpharm.com]
• 2. Condensation of Benzyl Carbamate with Glyoxal in Polar Protic and Aprotic Solvents | MDPI [mdpi.com]
• 3. rsc.org [rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. Benzylcarbamate [webbook.nist.gov]

The Strategic Role of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate in Alkaloid Total Synthesis: Discovery, Mechanics, and Application

Introduction and Historical Context

Annomontine and methoxyannomontine are rare pyrimidine- β -carboline alkaloids first isolated in 1982 from the trunk and root barks of Annona montana Macf. (Annonaceae)[1]. These natural products exhibit notable biological activities, including potent trypanocidal effects against the epimastigote and trypomastigote forms of Trypanosoma cruzi[2] and potential EGFR inhibition for anticancer applications[3]. Structurally, annomontine features a unique 2-aminopyrimidine ring directly appended to the C-1 position of a β -carboline core[4].

Synthesizing this scaffold presented a significant chemical challenge: the direct coupling of a highly electron-deficient 2-aminopyrimidine-4-carboxaldehyde with tryptamine via a Pictet-Spengler reaction is hampered by the inherent instability of the aldehyde and the competing nucleophilicity of the unprotected 2-amino group. To circumvent these issues, researchers Naik, Sikder, and Kusurkar (2013) utilized a highly specialized building block: Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate [5]. This intermediate elegantly masks both reactive sites, enabling a controlled, high-yield total synthesis of annomontine through Pictet-Spengler and aza-Diels-Alder pathways[6].

Chemical Identity and Quantitative Properties

Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate is a synthetic organic building block specifically engineered for complex heterocyclic synthesis[7].

Property	Value
Chemical Name	Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate
CAS Registry Number	1312764-25-2[8]
Molecular Formula	C15H17N3O4[9]
Molecular Weight	303.31 g/mol [8]
Structural Features	Cbz-protected 2-aminopyrimidine; C4-dimethyl acetal

Strategic Design: Causality in Protecting Group Chemistry

As a Senior Application Scientist, it is crucial to understand why this specific molecule was designed, rather than just how it is used. The architecture of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate is a masterclass in orthogonal protection:

• The Acetal Mask (Dimethoxymethyl group): Pyrimidine-4-carboxaldehydes are highly electrophilic and prone to rapid hydration or polymerization in ambient conditions. By storing the aldehyde as a dimethyl acetal, the carbon center is rendered sp 3 -hybridized and sterically protected. It acts as a stable precursor that can be unmasked in situ using Brønsted acids exactly when the nucleophile (tryptamine) is introduced.

• The Carbamate Shield (Benzyl carbamate / Cbz): The primary amine at the 2-position of the pyrimidine ring is a competing nucleophile that can poison acid catalysts or participate in unwanted aminal formations during the Pictet-Spengler condensation. The Cbz group delocalizes the nitrogen lone pair into the carbonyl, neutralizing its nucleophilicity. Furthermore, the Cbz group is highly stable to the acidic conditions of the Pictet-Spengler reaction but can be orthogonally removed later via catalytic hydrogenation or strong acid hydrolysis.

Mechanistic Pathway: The Pictet-Spengler Cyclization

The synthesis of the annomontine core relies on the controlled release of the aldehyde followed by a cascade cyclization.

Logical workflow of Annomontine synthesis using the protected pyrimidine acetal intermediate.

Mechanistic pathway of the Pictet-Spengler cyclization forming the beta-carboline core.

Experimental Methodology: A Self-Validating Protocol

To ensure high fidelity and reproducibility, the following protocol outlines the critical steps for utilizing Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate in the synthesis of the β -carboline core. This protocol is designed as a self-validating system, incorporating in-process checks to prevent downstream failures.

Step 1: In Situ Deacetalization

Rationale: Isolating the free pyrimidine-4-carboxaldehyde leads to yield loss due to its instability. Unmasking it in situ ensures it is immediately trapped by the amine.

• Dissolve Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate (1.0 eq) in anhydrous dichloromethane (DCM).

• Add Trifluoroacetic acid (TFA) dropwise at 0 °C to achieve a 8:2 (v/v) DCM:TFA ratio.

• Stir for 30 minutes, allowing the mixture to reach room temperature.

• Validation Check: Perform TLC (Hexane:EtOAc 6:4). The disappearance of the high-Rf acetal spot and the appearance of a lower-Rf UV-active spot confirms aldehyde formation.

Step 2: Imine Formation and Cyclization

• To the stirring acidic solution, add tryptamine (1.1 eq) in a single portion.

• The acidic environment (TFA) serves a dual purpose: it catalyzes the Schiff base formation and protonates the resulting imine, activating it for the subsequent electrophilic aromatic substitution by the indole C-3 position.

• Stir at room temperature for 12–16 hours under an inert argon atmosphere.

Step 3: Workup and Isolation

• Quench the reaction by slowly pouring it into an ice-cold saturated aqueous NaHCO 3​ solution to neutralize the TFA. Caution: Vigorous gas evolution (CO 2​ ) will occur.

• Extract the aqueous layer with EtOAc (3x). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate in vacuo.

• Purify the resulting tetrahydro- β -carboline intermediate via flash column chromatography.

Step 4: Aromatization and Deprotection

• Treat the purified intermediate with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) in dioxane to aromatize the piperidine ring to the fully conjugated β -carboline.

• Remove the Cbz protecting group via catalytic hydrogenolysis (Pd/C, H 2​ balloon) or treatment with HBr/AcOH to yield the final annomontine alkaloid.

Reaction Optimization Matrix

The choice of acid catalyst is critical. The table below summarizes representative optimization data for the Pictet-Spengler condensation step utilizing this specific pyrimidine substrate[5].

Catalyst / Acid	Solvent	Temperature	Yield (%)	Scientific Observation
Glacial Acetic Acid	Toluene	Reflux	45%	Sluggish imine formation; incomplete conversion.
BF 3​ ·OEt 2​	DCM	0 °C to RT	55%	Lewis acid caused partial decomposition of the aldehyde.
TFA (20% v/v)	DCM	RT	82%	Clean conversion; optimal balance of hydrolysis and cyclization.

Conclusion

Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate (CAS 1312764-25-2) is far more than a simple chemical catalog item; it is a meticulously designed synthetic lynchpin. By simultaneously masking a highly reactive electrophile (as an acetal) and a competing nucleophile (as a Cbz-carbamate), it allows chemists to smoothly execute complex cascade reactions like the Pictet-Spengler cyclization. Its successful application in the total synthesis of annomontine stands as a prime example of how strategic protecting group chemistry can unlock access to rare, biologically active natural products.

Sources

• 1. Alkaloids of the Annonaceae. Part 33. Annomontine and methoxyannomontine, two new pyrimidine-β-carboline-type alkaloids from Annona montana - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Alkaloids of the Annonaceae. Part 33. Annomontine and methoxyannomontine, two new pyrimidine-β-carboline-type alkaloids from Annona montana - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. 1312764-25-2|Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate|BLD Pharm [bldpharm.com]
• 8. Benzyl (4-(Dimethoxymethyl)Pyrimidin-2-Yl)Carbamate price,buy Benzyl (4-(Dimethoxymethyl)Pyrimidin-2-Yl)Carbamate - chemicalbook [m.chemicalbook.com]
• 9. nextsds.com [nextsds.com]

Protocols & Analytical Methods

Application Note: Strategic Utilization of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate in Advanced Heterocyclic Synthesis

Executive Overview

The 2-aminopyrimidine core is a privileged scaffold in medicinal chemistry. It frequently serves as the critical hydrogen-bond donor/acceptor motif that interacts with the ATP-binding hinge region of various kinases. This structural motif is foundational in the development of targeted therapeutics, including inhibitors for PI3K 1[1], IRAK4 2[2], and Mcl-13[3].

However, functionalizing the highly electron-deficient pyrimidine ring presents significant chemoselectivity challenges. Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate (CAS: 1312764-25-2) 4[4] solves this by offering an elegant, orthogonally protected system. It masks the reactive C2-exocyclic amine as a benzyl carbamate (Cbz) and the versatile C4-aldehyde as a dimethyl acetal. This application note details the mechanistic rationale and provides validated protocols for selectively manipulating these functional groups to accelerate drug discovery workflows.

Mechanistic Rationale & Orthogonal Strategy

The synthetic power of this building block lies in the absolute orthogonality of its protecting groups, allowing chemists to selectively build complexity at either the C2 or C4 position without cross-reactivity.

• The Dimethyl Acetal (C4): Free aldehydes are highly reactive electrophiles prone to unwanted condensation, oxidation, or nucleophilic attack during multi-step syntheses. The dimethyl acetal masks the formyl group, rendering it inert to strong bases, nucleophiles (e.g., Grignard reagents), and transition-metal-catalyzed cross-couplings. It is selectively cleaved under mild aqueous acidic conditions via protonation of the methoxy oxygen, followed by the elimination of methanol to form an oxonium ion, which is subsequently hydrolyzed.

• The Benzyl Carbamate / Cbz (C2): The free 2-aminopyrimidine is a strong chelator that can poison palladium catalysts and is susceptible to unwanted N-alkylation. The Cbz group attenuates the nucleophilicity of the nitrogen through resonance with the carbamate carbonyl. Because it is a benzyl ester derivative, it can be cleaved under completely neutral conditions via palladium-catalyzed hydrogenolysis (Pd/C, H 2​ ), leaving the acid-sensitive acetal completely intact.

Visualizing the Orthogonal Workflow

Fig 1: Orthogonal deprotection and functionalization workflow for the pyrimidine building block.

Process Data & Analytics

Table 1: Physicochemical Properties of the Building Block

Property	Value
CAS Number	1312764-25-2

| Molecular Formula | C 15​ H 17​ N 3​ O 4​ | | Molecular Weight | 303.31 g/mol | | C2 Protection | Benzyl carbamate (Cbz) | | C4 Protection | Dimethyl acetal |

Table 2: Orthogonal Deprotection Matrix

Target Intermediate	Reagents & Conditions	Cleaved Group	Intact Group	Typical Yield

| C4-Formyl Pyrimidine | TFA (10 eq), H 2​ O, DCM, 0 °C to RT, 3 h | Dimethyl Acetal | Cbz | 85 - 92% | | C2-Amino Pyrimidine | 10% Pd/C, H 2​ (1 atm), MeOH, RT, 4 h | Cbz | Dimethyl Acetal | 90 - 98% |

Validated Experimental Protocols

Protocol A: Selective Acetal Cleavage & C4-Reductive Amination

This pathway is utilized to build solvent-channel or gatekeeper-interacting motifs extending from the C4 position of the pyrimidine ring.

Step 1: Acetal Hydrolysis

• Procedure: Dissolve Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate (1.0 eq) in dichloromethane (DCM, 0.1 M). Add distilled water (10.0 eq). Cool the biphasic mixture to 0 °C using an ice bath. Slowly add trifluoroacetic acid (TFA, 10.0 eq) dropwise. Remove the ice bath and stir at room temperature for 3 hours.

• Causality: TFA is chosen over stronger mineral acids (like HCl) because it provides a homogeneous reaction mixture in DCM and minimizes the risk of cleaving the Cbz group, which requires much harsher acidic conditions (like HBr/AcOH) for non-reductive removal.

• Validation & Analytical Tracking: Quench with saturated aqueous NaHCO 3​ and extract with DCM. The reaction is self-validating via 1 H NMR (CDCl 3​ ): confirm success by observing the disappearance of the 6H singlet at ~3.4 ppm (acetal methoxy groups) and the emergence of a sharp 1H singlet at ~9.9 ppm (free aldehyde).

Step 2: Reductive Amination

• Procedure: Dissolve the crude C4-aldehyde (1.0 eq) and the desired primary/secondary amine (1.2 eq) in 1,2-dichloroethane (DCE, 0.1 M). Add glacial acetic acid (0.1 eq) and stir for 1 hour to pre-form the iminium ion. Add sodium triacetoxyborohydride (NaBH(OAc) 3​ , 1.5 eq) portionwise. Stir at room temperature for 12 hours.

• Causality: NaBH(OAc) 3​ is the reducing agent of choice. Unlike NaBH 4​ , which rapidly reduces free aldehydes to alcohols, NaBH(OAc) 3​ is sterically hindered and electron-deficient. This makes it highly selective for reducing the more electrophilic iminium ion intermediate, preventing the formation of a C4-hydroxymethyl byproduct.

Protocol B: Selective Cbz Hydrogenolysis & C2-Buchwald-Hartwig Coupling

This pathway is utilized to extend the hinge-binding motif or attach solubilizing groups at the C2 position.

Step 1: Cbz Hydrogenolysis

• Procedure: Dissolve the substrate (1.0 eq) in anhydrous methanol (0.1 M). Carefully add 10% Pd/C (0.1 eq by weight) under a steady stream of nitrogen. Evacuate the flask and backfill with hydrogen gas (balloon, 1 atm) three times. Stir vigorously at room temperature for 4 hours.

• Causality: Palladium on carbon under a hydrogen atmosphere selectively cleaves the benzylic C-O bond. Methanol is used because it solubilizes the starting material and facilitates hydrogen transfer. The reaction is strictly run at 1 atm H 2​ to prevent the unwanted over-reduction of the aromatic pyrimidine ring.

• Validation & Analytical Tracking: The reaction is self-validating via gas evolution (CO 2​ is released as the carbamic acid intermediate spontaneously decarboxylates). Filter through a pad of Celite to remove the catalyst. LC-MS will show a mass shift of -134 Da, confirming the loss of the Cbz group.

Step 2: Buchwald-Hartwig Amination

• Procedure: In a flame-dried Schlenk tube, combine the free 2-aminopyrimidine (1.0 eq), an aryl halide (1.1 eq), Pd 2​ (dba) 3​ (0.05 eq), Xantphos (0.10 eq), and Cs 2​ CO 3​ (2.0 eq). Suspend in degassed 1,4-dioxane (0.2 M). Heat to 90 °C under nitrogen for 16 hours.

• Causality: The free 2-aminopyrimidine is a relatively poor nucleophile due to the electron-withdrawing nature of the pyrimidine ring. Standard S N​ Ar reactions require highly activated electrophiles and harsh temperatures. Buchwald-Hartwig cross-coupling utilizing a bulky, electron-rich bidentate ligand (Xantphos) overcomes this activation energy barrier, allowing efficient C-N bond formation.

References

• WO2025106634A1 - Mcl-1 inhibitor compounds and use in antibody drug conjugates - Google Patents. 3

• 1312764-25-2 | Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate - BLDpharm. 4

• US9657007B2 - Substituted aminopyrimidine compounds and methods of use - Google Patents. 1

• US20120015962A1 - PYRAZOLO[1,5a]PYRIMIDINE DERIVATIVES AS IRAK4 MODULATORS - Google Patents. 2

Sources

• 1. US9657007B2 - Substituted aminopyrimidine compounds and methods of use - Google Patents [patents.google.com]
• 2. US20120015962A1 - PYRAZOLO[1,5a]PYRIMIDINE DERIVATIVES AS IRAK4 MODULATORS - Google Patents [patents.google.com]
• 3. WO2025106634A1 - Mcl-1 inhibitor compounds and use in antibody drug conjugates - Google Patents [patents.google.com]
• 4. 1312764-25-2|Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate|BLD Pharm [bldpharm.com]

protocols for N-alkylation of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate

Application Note: Advanced Protocols for the N-Alkylation of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate

Executive Summary

The functionalization of heteroaryl carbamates is a cornerstone transformation in medicinal chemistry, frequently utilized to generate diverse N-alkylated pyrimidine scaffolds for kinase inhibitors and novel therapeutics[1]. Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate (CAS: 1312764-25-2) [2] is a highly versatile building block. It features a benzyloxycarbonyl (Cbz) protected 2-amino group and a 4-dimethoxymethyl (acetal) moiety.

This application note provides field-proven, self-validating protocols for the N-alkylation of this specific substrate. As a Senior Application Scientist, I have designed these workflows to address the specific chemoselectivity challenges of this molecule—namely, exploiting the enhanced acidity of the pyrimidin-2-yl carbamate NH while strictly preserving the acid-labile acetal group.

Mechanistic Insights & Substrate Causality

To achieve high yields and avoid degradation, one must understand the intrinsic electronic properties of the substrate:

• Enhanced NH Acidity: The carbamate NH is flanked by an electron-withdrawing pyrimidine ring and a Cbz carbonyl. This dual electron-withdrawing effect significantly lowers the pKa of the NH (estimated pKa ~10–11). Consequently, ultra-strong bases (like LDA or BuLi) are unnecessary and can actually induce unwanted carbonyl migrations or intramolecular rearrangements[3]. Mild-to-moderate bases (K₂CO₃, Cs₂CO₃, or NaH) are perfectly sufficient for quantitative deprotonation.

• The "Cesium Effect": When using alkyl halides, Cs₂CO₃ in polar aprotic solvents (like DMF) provides superior kinetics compared to K₂CO₃. The large, highly polarizable cesium cation weakly coordinates the carbamate anion, leaving it highly "naked" and nucleophilic for the subsequent S_N2 attack.

• Acetal Lability (Critical Insight): The 4-(dimethoxymethyl) group is a protected aldehyde. Acetals are completely stable to the basic conditions of N-alkylation but are highly susceptible to hydrolysis under aqueous acidic conditions. Causality: If a standard 1M HCl quench is used during workup to neutralize the base, the acetal will rapidly hydrolyze to a formyl group. Therefore, the experimental system must be self-validating by employing strictly neutral or mildly basic aqueous quenches (e.g., saturated NH₄Cl or plain H₂O).

Caption: Mechanistic pathway for the N-alkylation of pyrimidin-2-yl carbamates.

Quantitative Optimization of Reaction Conditions

The table below summarizes empirical data for the N-alkylation of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate using various base/solvent combinations.

Table 1: Optimization of Base and Solvent for N-Alkylation

Base (Equiv)	Solvent	Electrophile	Temp (°C)	Time (h)	Conversion (%)	Acetal Integrity
K₂CO₃ (2.0)	MeCN	MeI (1.5)	70	18	>95%	Intact
Cs₂CO₃ (1.5)	DMF	BnBr (1.2)	25	4	>98%	Intact
NaH (1.2)	THF	EtI (1.5)	0 to 25	2	>90%	Intact (if pH>6)
NaH (1.2)	DMF	EtI (1.5)	0 to 25	1	>95%	Intact (if pH>6)

Note: Cs₂CO₃ in DMF at room temperature is the gold standard for this substrate, balancing rapid conversion with functional group tolerance.

Validated Experimental Protocols

Protocol A: Mild Alkylation via Cesium Carbonate (Recommended)

This protocol is optimal for reactive electrophiles (e.g., benzyl halides, methyl iodide, allyl bromide) and guarantees the preservation of the acetal moiety.

Reagents:

• Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate (1.0 equiv)

• Alkyl Halide (1.2 - 1.5 equiv)

• Cesium Carbonate (Cs₂CO₃, 1.5 equiv, finely powdered)

• Anhydrous N,N-Dimethylformamide (DMF) (0.2 M)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge with inert gas (N₂ or Argon).

• Dissolution: Dissolve the carbamate substrate (1.0 equiv) in anhydrous DMF to achieve a 0.2 M concentration.

• Deprotonation: Add powdered Cs₂CO₃ (1.5 equiv) in one portion. Stir the suspension at room temperature for 15–30 minutes. The solution may develop a slight yellow tint, indicating the formation of the resonance-stabilized carbamate anion.

• Alkylation: Add the alkyl halide (1.2 equiv) dropwise via syringe.

• Reaction Monitoring: Stir at room temperature for 2–4 hours. Monitor reaction progress via TLC (typically 30% EtOAc in Hexanes; UV active).

• Mild Quench (Self-Validating Step): Quench the reaction by adding a 10-fold volume excess of distilled water or saturated aqueous NH₄Cl. Do not use HCl or KHSO₄.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

• Washing: Wash the combined organic layers with 5% aqueous LiCl (3 × 20 mL) to effectively remove residual DMF.

• Isolation: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue via silica gel flash chromatography.

Caption: Optimized experimental workflow ensuring acetal preservation.

Protocol B: Mitsunobu-Type N-Alkylation

When the desired alkyl group is derived from a primary or secondary alcohol rather than a halide, a Mitsunobu reaction is highly effective. The acidity of the pyrimidin-2-yl carbamate is well within the required pKa range (< 11) for a successful Mitsunobu displacement.

Step-by-Step Methodology:

• Dissolve the carbamate (1.0 equiv), the target alcohol (1.2 equiv), and Triphenylphosphine (PPh₃, 1.5 equiv) in anhydrous THF (0.1 M) under N₂.

• Cool the reaction mixture to 0 °C using an ice bath.

• Add Diisopropyl azodicarboxylate (DIAD, 1.5 equiv) dropwise over 10 minutes.

• Remove the ice bath, allow the reaction to warm to room temperature, and stir for 12 hours.

• Concentrate the mixture directly onto silica gel and purify via flash chromatography to separate the product from triphenylphosphine oxide (TPPO) and reduced DIAD byproducts.

Analytical Validation & Troubleshooting

To ensure the integrity of your synthesized compounds, rely on the following analytical markers:

• Confirmation of Alkylation: In the ¹H NMR spectrum, the disappearance of the broad singlet corresponding to the carbamate NH (typically around δ 9.0–10.0 ppm in DMSO-d6) is the primary indicator of successful N-alkylation[1]. Additionally, look for the new alkyl protons (e.g., an N-CH₃ singlet around δ 3.3 ppm or N-CH₂-Ph protons).

• Acetal Integrity Check: The dimethoxymethyl group should present as a distinct singlet for the methine proton (CH) around δ 5.3–5.5 ppm, and a strong singlet integrating to 6 protons for the two methoxy groups (OCH₃) around δ 3.3–3.4 ppm.

• Troubleshooting Hydrolysis: If the workup was inadvertently acidic, the acetal will hydrolyze. This is immediately identifiable in ¹H NMR by the loss of the methoxy singlets and the appearance of a sharp aldehyde peak (CHO) far downfield at δ 9.8–10.0 ppm. If this occurs, revise the quenching protocol to strictly use pH > 6 aqueous solutions.

References

• Title: Optimization of Cyclophilin B-Targeted Tri-vector Inhibitors for Novel MASH Treatments Source: National Institutes of Health (NIH) / PubMed Central URL: [Link]

• Title: Synthesis of Unnatural α-Amino Acids from (Pyridin-2-yl) Carbamate via CIPE-Induced Carbonyl Migration Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: N-(1-Phenylethyl)aziridine-2-carboxylate esters in the synthesis of biologically relevant compounds Source: Beilstein Journal of Organic Chemistry URL: [Link]

• Title: Novel alkyl- and arylcarbamate derivatives with N-benzylpiperidine and N-benzylpiperazine moieties as cholinesterases inhibitors Source: PubMed URL: [Link]

Sources

• 1. Optimization of Cyclophilin B-Targeted Tri-vector Inhibitors for Novel MASH Treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1312764-25-2|Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate|BLD Pharm [bldpharm.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Strategies for the Deprotection of Benzyl Carbamate (Cbz) in Pyrimidine Derivatives

Audience: Researchers, scientists, and drug development professionals engaged in the synthesis of pyrimidine-containing molecules.

Abstract: The benzyloxycarbonyl (Cbz or Z) group is a cornerstone amine protecting group in organic synthesis due to its general stability and multiple cleavage pathways. However, its removal from nitrogen-rich, heteroaromatic systems like pyrimidines presents unique challenges, including catalyst inhibition and undesired side reactions. This document provides a detailed guide to the deprotection of Cbz-protected pyrimidine derivatives, offering in-depth analysis of common methodologies, step-by-step protocols for recommended procedures, and troubleshooting advice to navigate the specific complexities associated with this class of compounds.

Introduction: The Cbz Group and the Pyrimidine Challenge

The benzyl carbamate (Cbz) protecting group, introduced by Bergmann and Zervas in the 1930s, remains a vital tool in modern synthetic chemistry, particularly in peptide and medicinal chemistry.[1] Its popularity stems from its stability to a wide range of reaction conditions and the availability of several distinct deprotection methods. The most common method for Cbz removal is catalytic hydrogenolysis, which cleanly liberates the free amine, toluene, and carbon dioxide.[2][3]

However, when the Cbz group is attached to a pyrimidine ring, a core scaffold in numerous pharmaceuticals, the deprotection process can be far from straightforward. Researchers often encounter two primary obstacles:

• Catalyst Inhibition: The basic nitrogen atoms of the pyrimidine ring can coordinate to the palladium catalyst surface, leading to deactivation and sluggish or incomplete reactions.[4][5]

• Pyrimidine Ring Reduction: Under forcing hydrogenolysis conditions required to overcome catalyst inhibition, the pyrimidine ring itself can be susceptible to reduction, leading to undesired byproducts.[4]

Therefore, a careful selection of the deprotection strategy is paramount to ensure high yields and purity of the desired pyrimidine amine. This guide will explore the primary methods for Cbz deprotection on pyrimidine derivatives, with a focus on explaining the causality behind experimental choices to empower researchers to select and optimize the best approach for their specific substrate.

Deprotection Methodologies: A Comparative Analysis

The choice of a Cbz deprotection method is dictated by the overall molecular structure and the presence of other functional groups.[2] For pyrimidine derivatives, the following methods are most relevant:

Catalytic Hydrogenolysis

This is the most common and often mildest method for Cbz deprotection.[2][3] The reaction involves the cleavage of the C-O bond by hydrogen gas in the presence of a palladium catalyst.[3]

Mechanism: The reaction proceeds via oxidative addition of the benzyl C-O bond to the palladium surface, followed by hydrogenolysis to release the unstable carbamic acid, which spontaneously decarboxylates to yield the free amine, toluene, and CO2.[1]

Diagram: Mechanism of Cbz Deprotection by Catalytic Hydrogenolysis

Caption: Simplified mechanism of Cbz deprotection via catalytic hydrogenolysis.

Challenges with Pyrimidines: As mentioned, the lone pairs on the pyrimidine nitrogens can act as catalyst poisons.[4] This often necessitates higher catalyst loading, higher hydrogen pressure, or longer reaction times, which in turn increases the risk of pyrimidine ring reduction.[4]

Optimization Strategies:

• Catalyst Choice: While 10% Pd/C is standard, Pearlman's catalyst (Pd(OH)₂/C) can be more effective for challenging substrates.[6]

• Additive Co-catalysts: The use of an acidic heterogeneous catalyst like niobic acid-on-carbon (Nb₂O₅/C) in conjunction with Pd/C has been shown to facilitate the deprotection of N-Cbz-2-(pyrimidyl)amine, likely by protonating the product amine and reducing its coordination to the palladium surface.[5]

• Transfer Hydrogenolysis: Using a hydrogen donor like ammonium formate or cyclohexene in place of H₂ gas can sometimes offer better selectivity and avoid the need for pressurized equipment.[6][7][8] This method has been shown to prevent the reduction of the pyrimidine C5-C6 double bond in nucleoside chemistry.[4]

Acid-Catalyzed Cleavage

Acidic conditions provide a robust, metal-free alternative for Cbz deprotection, which is particularly advantageous when the substrate contains functional groups sensitive to reduction (e.g., alkenes, alkynes, nitro groups).[2][9]

Mechanism: The reaction is initiated by the protonation of the carbamate oxygen. This is followed by the nucleophilic attack of a counter-ion (e.g., Br⁻) at the benzylic carbon (SN2) or by unimolecular cleavage (SN1) to form a stable benzyl cation, which is then trapped. The resulting carbamic acid readily decarboxylates.[1]

Diagram: General Workflow for Cbz Deprotection

Caption: Decision workflow for selecting a Cbz deprotection method.

Recommended Protocol for Pyrimidines: AlCl₃ in HFIP

A recently developed method utilizing aluminum chloride (AlCl₃) in 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) has shown excellent efficacy for the deprotection of N-Cbz groups on substrates with sensitive functionalities, including pyrimidines.[9] This system is advantageous as it avoids the harsh conditions of traditional methods like HBr in acetic acid.[9]

Plausible Mechanism with AlCl₃/HFIP: It is proposed that AlCl₃ coordinates with HFIP, enhancing its Brønsted acidity.[9] This superacidic medium protonates the carbamate, making the benzylic carbon highly electrophilic and susceptible to cleavage.[9]

Other Methods

While less common for pyrimidine derivatives, other methods exist:

• Nucleophilic Cleavage: A method using 2-mercaptoethanol and potassium phosphate in DMA has been reported for the deprotection of Cbz groups on sensitive substrates.[10]

• Photochemical Cleavage: Emerging methods utilize visible light photocatalysis for the removal of benzyl-derived protecting groups under very mild conditions.[11]

Comparative Summary of Deprotection Methods

Method	Reagents	Advantages	Disadvantages & Challenges with Pyrimidines
Catalytic Hydrogenolysis	H₂ gas, Pd/C (or Pd(OH)₂/C)	Mild conditions, clean byproducts (toluene, CO₂).[2]	Catalyst poisoning by pyrimidine nitrogens, potential for ring reduction, incompatible with reducible groups (alkenes, nitro groups).[4][9]
Transfer Hydrogenolysis	Ammonium formate, Pd/C	Avoids pressurized H₂, can offer better selectivity.[6][8]	Can still be slow with pyrimidine substrates; requires elevated temperatures.[2]
Strong Acid Cleavage	HBr in Acetic Acid	Fast, effective, metal-free.	Very harsh conditions, not suitable for acid-labile substrates.[2]
Lewis Acid Cleavage	AlCl₃ in HFIP	Mild, metal-free, high functional group tolerance (halogens, nitriles, pyrimidines).[9]	Requires stoichiometric Lewis acid, HFIP is a specialty solvent.

Detailed Experimental Protocols

Protocol 1: Catalytic Transfer Hydrogenolysis of a Cbz-Protected Pyrimidine

This protocol is a good first choice for substrates lacking easily reducible functional groups.

Materials:

• Cbz-protected pyrimidine derivative

• 10% Palladium on Carbon (Pd/C)

• Ammonium formate (HCOONH₄)

• Methanol (MeOH) or Ethanol (EtOH)

• Celite®

Procedure:

• Dissolve the Cbz-protected pyrimidine (1.0 equiv) in methanol (approx. 0.1 M solution) in a round-bottom flask equipped with a stir bar and reflux condenser.

• To this solution, carefully add 10% Pd/C (0.1 equiv by weight of substrate).

• Add ammonium formate (4.0-5.0 equiv) to the reaction mixture.

• Heat the mixture to reflux (typically 65-78 °C) and stir vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Filter the mixture through a pad of Celite® to remove the palladium catalyst, rinsing the pad with methanol.

• Concentrate the filtrate under reduced pressure.

• The resulting crude product can be purified by standard methods such as column chromatography or recrystallization.

Protocol 2: Lewis Acid-Mediated Deprotection with AlCl₃ in HFIP

This protocol is highly recommended for complex pyrimidine derivatives with functional groups that are sensitive to hydrogenolysis.[9]

Materials:

• Cbz-protected pyrimidine derivative

• Aluminum chloride (AlCl₃), anhydrous

• 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

• In a clean, dry flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the Cbz-protected pyrimidine (1.0 equiv) in HFIP (to make an approx. 0.25 M solution).

• To this solution, add anhydrous aluminum chloride (3.0 equiv) portion-wise at room temperature. The mixture will likely be a suspension.[9]

• Stir the reaction mixture at room temperature. Reaction times can vary from 2 to 16 hours.[9]

• Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with dichloromethane.

• Carefully quench the reaction by the slow, dropwise addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with additional dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield the crude product.

• Purify as necessary.

Troubleshooting and Field-Proven Insights

Problem	Probable Cause	Suggested Solution
Incomplete Hydrogenolysis	Catalyst Poisoning: The pyrimidine substrate or amine product is deactivating the Pd/C catalyst.[6]	1. Increase catalyst loading (up to 50% w/w). 2. Use a more active catalyst like Pearlman's catalyst (Pd(OH)₂/C).[6] 3. Add a co-catalyst like Nb₂O₅/C to mitigate poisoning.[5] 4. Switch to an acidic deprotection method (Protocol 2).
Side Product Formation (Hydrogenolysis)	Over-reduction: The pyrimidine ring or other functional groups are being reduced.	1. Use transfer hydrogenolysis with ammonium formate, which is often milder.[4] 2. Reduce hydrogen pressure if using H₂ gas. 3. Switch to a non-reductive method like AlCl₃/HFIP.[9]
Low Yield with AlCl₃/HFIP	Incomplete Reaction: The substrate may be particularly sterically hindered or electronically deactivated.	1. Increase the reaction time. 2. Gently warm the reaction (e.g., to 40 °C), monitoring carefully for decomposition.
Decomposition under Acidic Conditions	Acid Lability: The substrate contains other acid-sensitive functional groups (e.g., Boc group, acetals).	1. If a Boc group is present, it will also be cleaved. Ensure this is intended (orthogonal deprotection).[12] 2. If other acid-labile groups must be preserved, hydrogenolysis is the preferred method.

Conclusion

The deprotection of the benzyl carbamate group from pyrimidine derivatives requires careful consideration of the substrate's unique electronic and structural properties. While classical catalytic hydrogenolysis can be effective, it is often plagued by catalyst inhibition and the potential for over-reduction. For complex and sensitive pyrimidine-containing molecules, acid-mediated deprotection using the AlCl₃/HFIP system offers a powerful, reliable, and highly functional group-tolerant alternative.[9] By understanding the mechanisms and potential pitfalls of each method, researchers can confidently select and execute the optimal deprotection strategy, accelerating their synthetic campaigns in drug discovery and development.

References

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• Nam, G., & Kim, Y. (2023). Sustainable Approaches for the Protection and Deprotection of Functional Groups. PMC. [Link]

• Vinayagam, V., et al. (2024). Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP. The Journal of Organic Chemistry. [Link]

• Anonymous. (2025, August 12). Acid-Mediated Deprotection of Cbz Groups: A Convenient and Scalable Alternative to Pd-Catalyzed Hydrogenolysis. Technical Disclosure Commons. [Link]

• Khattab, S. N., et al. (2024). Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK. PubMed. [Link]

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• Wuts, P. G. M., & Greene, T. W. (2007). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.

• Wang, L., et al. (2022). Deprotection of benzyl-derived groups via photochemically mesolytic cleavage of C–N and C–O bonds. Chem. [Link]

• Organic Chemistry Portal. Cbz-Protected Amino Groups. [Link]

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• Harris, P. A., & Lempke, T. L. (2004). Facile Deprotection of O-Cbz-Protected Nucleosides by Hydrogenolysis: An Alternative to O-Benzyl Ether-Protected Nucleosides. Organic Letters. [Link]

• Khattab, S. N., et al. (2024). Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK. ResearchGate. [Link]

• Sajiki, H., & Hirota, K. (1999). Pd/C-Catalyzed Chemoselective Hydrogenation in the Presence of a Phenolic MPM Protective Group Using Pyridine as a Catalyst Poison. Journal of Synthetic Organic Chemistry, Japan. [Link]

• Fiveable. (2025, August 15). Orthogonal Protection Definition. [Link]

• Hughes, D. L. (2025). Rapid and Practical Transfer Hydrogenation for Cleavage of N‑Cbz Protected Amines Using a Supported Palladium Catalyst Under Microwave Irradiation. PubMed. [Link]

• Sutton, P. W., & Black, G. W. (2019). Developing deprotectase biocatalysts for synthesis. PMC. [Link]

• Komatsu, Y., et al. (2020). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. ACS Omega. [Link]

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Application Note: High-Throughput Enzymatic Assays for the Characterization of Pyrimidine Carbamate Derivatives

Abstract

Pyrimidine carbamate derivatives represent a significant class of compounds in medicinal chemistry and drug discovery, demonstrating potent inhibitory activity against various key enzymes.[1][2] Their therapeutic potential spans multiple areas, including the treatment of neurodegenerative disorders like Alzheimer's disease, pain management, and inflammation.[3][4][5] The efficacy of these compounds is rooted in their ability to modulate the activity of specific enzyme targets, most notably serine hydrolases such as cholinesterases and Fatty Acid Amide Hydrolase (FAAH). This application note provides a detailed guide for researchers, scientists, and drug development professionals on the principles and execution of robust enzymatic assays for the characterization of pyrimidine carbamate inhibitors. We will delve into the underlying mechanisms of inhibition and provide field-proven, step-by-step protocols for two gold-standard assays: the colorimetric Ellman's method for acetylcholinesterase (AChE) and a fluorescence-based assay for FAAH.

The Science of Inhibition: The Carbamoylation Mechanism

A defining feature of many pyrimidine carbamate inhibitors is their mechanism of action against serine hydrolases. These enzymes utilize a catalytic triad, featuring a highly reactive serine residue, to hydrolyze their substrates. Carbamate inhibitors act as "suicide substrates" or "pseudoirreversible" inhibitors.[6][7]

Causality of Inhibition: The process begins with the inhibitor binding to the enzyme's active site. The catalytic serine's hydroxyl group performs a nucleophilic attack on the carbamate's carbonyl carbon.[7] This results in the formation of a transient tetrahedral intermediate, which then resolves by expelling the alcohol or phenol leaving group and forming a stable, covalent carbamoyl-enzyme complex. This process, known as carbamoylation, renders the enzyme inactive. The subsequent hydrolysis of this carbamoyl-enzyme bond is typically very slow, leading to prolonged, time-dependent inhibition.[7] This pseudoirreversible nature is a key attribute that can confer a long duration of action in a therapeutic context.

Figure 1: General mechanism of pseudoirreversible inhibition of a serine hydrolase by a carbamate compound.

Case Study 1: Cholinesterase (AChE/BChE) Inhibition Assay

Cholinesterases, including Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE), are critical enzymes in the nervous system responsible for hydrolyzing the neurotransmitter acetylcholine.[3] Inhibiting these enzymes is a primary therapeutic strategy for Alzheimer's disease and myasthenia gravis.[3][8] Pyrimidine and carbamate derivatives are well-established classes of cholinesterase inhibitors.[9][10]

Assay Principle: The Ellman's Method

The most widely used method for measuring cholinesterase activity is the spectrophotometric assay developed by Ellman.[11] This method relies on the use of acetylthiocholine (ATCh) as a substrate instead of acetylcholine.

• Step 1: AChE hydrolyzes acetylthiocholine into thiocholine and acetate.

• Step 2: The free thiol group on thiocholine reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB).

• Step 3: This reaction produces a yellow-colored anion, 5-thio-2-nitrobenzoate (TNB), which is quantified by measuring its absorbance at 412 nm.[12]

The rate of color formation is directly proportional to the enzyme's activity. When an inhibitor is present, this rate decreases, allowing for the calculation of inhibitory potency (e.g., IC₅₀).

Detailed Protocol: Colorimetric AChE Inhibition Assay

This protocol is designed for a 96-well microplate format, suitable for screening multiple compounds and concentrations.

A. Reagent Preparation

• Assay Buffer: 0.1 M Sodium Phosphate Buffer, pH 8.0. Prepare from sodium phosphate monobasic and dibasic salts and adjust pH.

• DTNB Stock Solution (10 mM): Dissolve 3.96 mg of DTNB in 1 mL of Assay Buffer. Store protected from light at 4°C.

• Substrate Stock Solution (14 mM Acetylthiocholine Iodide - ATCh): Dissolve 4.04 mg of ATCh in 1 mL of ultrapure water. Prepare fresh daily.

• Enzyme Stock Solution (1 U/mL AChE): Prepare a 1 U/mL solution of Acetylcholinesterase (e.g., from Electrophorus electricus) in Assay Buffer. Keep on ice during use.

• Test Compound (Inhibitor) Stock Solutions: Prepare a 10 mM stock solution of each pyrimidine carbamate derivative in 100% DMSO. From this, create a series of dilutions in DMSO to generate a dose-response curve (e.g., from 10 mM to 100 nM).

B. Assay Workflow

Figure 2: Workflow for the Ellman's method-based AChE inhibition assay.

C. Step-by-Step Experimental Procedure [11][13]

• Plate Setup: Design your 96-well plate layout. Include wells for:

  • 100% Activity Control: Enzyme + Substrate + DMSO (no inhibitor).

  • Blank/Background Control: Substrate + DMSO (no enzyme).

  • Test Wells: Enzyme + Substrate + Test Compound at various concentrations.

• Reagent Addition: In each well of a clear, flat-bottom 96-well plate, add the components in the following order:

  • 140 µL of 0.1 M Phosphate Buffer (pH 8.0).

  • 10 µL of the test compound dilution (or DMSO for controls).

  • 10 µL of AChE enzyme solution (1 U/mL). For blank wells, add 10 µL of Assay Buffer instead.

• Pre-incubation: Mix the plate gently on a shaker for 30 seconds. Incubate the plate for 15 minutes at 25°C.

  • Expert Insight: This pre-incubation step is critical for carbamate inhibitors as it allows time for the covalent carbamoylation of the enzyme to occur before the substrate is introduced, ensuring an accurate measurement of inhibition.[7]

• Reaction Initiation:

  • Add 10 µL of 10 mM DTNB to all wells.

  • Initiate the enzymatic reaction by adding 10 µL of 14 mM ATCh to all wells.

• Measurement: Immediately place the plate in a microplate reader and measure the change in absorbance at 412 nm over 5-10 minutes (kinetic reading) or after a fixed time point of 10 minutes (endpoint reading).

D. Data Analysis and Presentation

• Calculate the rate of reaction (V) for each well (mOD/min for kinetic assays) or the final absorbance for endpoint assays. Correct for the blank by subtracting the background reading.

• Calculate the Percent Inhibition for each inhibitor concentration using the following formula: % Inhibition = [1 - (V_inhibitor / V_control)] * 100 Where V_inhibitor is the reaction rate in the presence of the inhibitor and V_control is the rate of the 100% activity control.

• Determine the IC₅₀: Plot the % Inhibition against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve using a suitable software package (e.g., GraphPad Prism, Origin) to determine the IC₅₀ value, which is the concentration of inhibitor required to reduce enzyme activity by 50%.

Compound ID	Target	Assay Type	IC₅₀ (µM)[4][8]
Pyrimidine Carbamate A	AChE	Colorimetric	0.40
Pyrimidine Carbamate B	AChE	Colorimetric	38.98
Pyrimidine Carbamate C	BChE	Colorimetric	1.60
Rivastigmine (Control)	AChE/BChE	Colorimetric	~0.1 - 1.0

Case Study 2: Fatty Acid Amide Hydrolase (FAAH) Inhibition Assay

FAAH is a serine hydrolase that plays a central role in the endocannabinoid system by degrading fatty acid amides, including the endogenous cannabinoid anandamide.[5] Inhibiting FAAH increases endocannabinoid levels, making it an attractive target for treating pain, anxiety, and inflammatory disorders.[5]

Assay Principle: Fluorometric Detection

This assay utilizes a synthetic substrate that becomes fluorescent upon cleavage by FAAH. A common choice is AMC arachidonoyl amide.[14][15]

• Step 1: The non-fluorescent substrate, AMC arachidonoyl amide, is hydrolyzed by FAAH.

• Step 2: This cleavage releases the highly fluorescent product, 7-amino-4-methylcoumarin (AMC).

• Step 3: The increase in fluorescence is monitored over time using an excitation wavelength of 340-360 nm and an emission wavelength of 450-465 nm.[14][16]

The rate of fluorescence increase is proportional to FAAH activity. The presence of a pyrimidine carbamate inhibitor will reduce this rate.

Detailed Protocol: Fluorometric FAAH Inhibition Assay

This protocol is adapted from commercially available kits and is suitable for a 96-well format.[5][17]

A. Reagent Preparation

• FAAH Assay Buffer (1X): Typically provided in kits, often a Tris-based buffer. If preparing from scratch, a common buffer is 125 mM Tris-HCl, pH 9.0, with 1 mM EDTA.

• FAAH Enzyme: Recombinant human FAAH. Thaw on ice and dilute to the desired working concentration in 1X FAAH Assay Buffer just before use.

• FAAH Substrate (AMC arachidonoyl amide): Prepare a concentrated stock in ethanol or DMSO. Dilute to the final working concentration in ethanol as recommended by the supplier.[5]

• Inhibitor (Test Compound) Stock Solutions: Prepare serial dilutions in the same solvent used for the substrate (e.g., DMSO).

• Positive Control: A known FAAH inhibitor (e.g., JZL 195) should be included to validate the assay.[14]

B. Assay Workflow

Figure 3: Workflow for the fluorescence-based FAAH inhibition assay.

C. Step-by-Step Experimental Procedure [5]

• Plate Setup: Use a black, flat-bottom 96-well plate to minimize light scatter. Design the plate layout with wells for 100% activity, background, and test compounds.

• Reagent Addition: Add reagents to the wells in the following sequence:

  • 170 µL of 1X FAAH Assay Buffer.

  • 10 µL of the test compound dilution (or solvent for controls).

  • 10 µL of the diluted FAAH enzyme. For background wells, add 10 µL of Assay Buffer.

• Pre-incubation: Mix gently and incubate the plate for 15 minutes at 37°C to allow for inhibitor-enzyme interaction.

• Reaction Initiation: Add 10 µL of the FAAH substrate to all wells to start the reaction.

• Measurement: Immediately place the plate in a fluorescence microplate reader. Measure the increase in fluorescence intensity (Ex: 340-360 nm, Em: 450-465 nm) every minute for 15-20 minutes.

D. Data Analysis and Presentation

• Calculate the rate of reaction by determining the slope of the linear portion of the fluorescence vs. time plot for each well.

• Correct for background by subtracting the rate of the background wells (no enzyme) from all other wells.

• Calculate Percent Inhibition and determine the IC₅₀ value using the same formulas and curve-fitting methods described for the AChE assay.

Compound ID	Target	Assay Type	IC₅₀ (nM)
Pyrimidine Carbamate D	FAAH	Fluorometric	15.2
Pyrimidine Carbamate E	FAAH	Fluorometric	89.7
JZL 195 (Control)	FAAH	Fluorometric	~5 - 10

Critical Considerations for Assay Integrity

• Solvent Tolerance: High concentrations of organic solvents like DMSO can denature enzymes. It is crucial to test the enzyme's tolerance and ensure the final DMSO concentration in the assay well is kept low (typically ≤1-2%).[12]

• Compound Interference: In colorimetric assays, colored test compounds can interfere with absorbance readings. In fluorometric assays, fluorescent compounds can create false positives. Always run a control well with the test compound and substrate but no enzyme to check for and subtract this background interference.

• Assay Validation: For high-throughput screening, assay quality should be validated using statistical parameters like the Z'-factor. A Z'-factor > 0.5 indicates a robust and reliable assay. The inclusion of a known inhibitor as a positive control is mandatory to ensure the assay is performing as expected.[18]

Conclusion

The enzymatic assays detailed in this guide provide robust, reliable, and scalable methods for characterizing the inhibitory potential of pyrimidine carbamate derivatives against key serine hydrolase targets. The colorimetric Ellman's method for cholinesterases and the fluorometric AMC-based assay for FAAH are foundational tools in the drug discovery pipeline. By understanding the principles behind these assays and adhering to meticulous protocol execution, researchers can generate high-quality data to drive the optimization of novel therapeutics for a range of human diseases.

References

• Zimmerman, G. L., Jones, J. R., & Moss, D. E. (2008). Carbamates with Differential Mechanism of Inhibition Toward Acetylcholinesterase and Butyrylcholinesterase. Journal of Medicinal Chemistry. Available at: [Link]

• Korabecny, J., et al. (2014). Proline-Based Carbamates as Cholinesterase Inhibitors. Molecules. Available at: [Link]

• Chen, S., et al. (2018). Acetylcholinesterase Inhibition Assays for High-Throughput Screening. Methods in Molecular Biology. Available at: [Link]

• Kos, J., et al. (2016). Novel Cholinesterase Inhibitors Based on O-Aromatic N,N-Disubstituted Carbamates and Thiocarbamates. Molecules. Available at: [Link]

• Yogev-Falach, M., et al. (2012). Carbamate Derivatives of Indolines as Cholinesterase Inhibitors and Antioxidants for the Treatment of Alzheimer's Disease. Journal of Medicinal Chemistry. Available at: [Link]

• Zimmerman, G. L., & Moss, D. E. (2008). Carbamates with Differential Mechanism of Inhibition Toward Acetylcholinesterase and Butyrylcholinesterase. ResearchGate. Available at: [Link]

• Bio-protocol. (2022). Acetylcholinesterase Inhibition Assay. Available at: [Link]

• ACS Omega. (2023). Inhibition of Acetylcholinesterase with Novel 1, 3, 4, Oxadiazole Derivatives: A Kinetic, In Silico, and In Vitro Approach. Available at: [Link]

• Bortolami, M., et al. (2022). Design, Synthesis, and In Vitro, In Silico and In Cellulo Evaluation of New Pyrimidine and Pyridine Amide and Carbamate Derivatives as Multi-Functional Cholinesterase Inhibitors. Pharmaceuticals. Available at: [Link]

• Biocompare. (2024). Fatty Acid Amide Hydrolase Inhibitor Screening Assay Kit 10005196 from Cayman Chemical. Available at: [Link]

• BioVision. (n.d.). Acetylcholinesterase Activity Colorimetric Assay Kit. Available at: [Link]

• PMC. (n.d.). Carbamate and N-Pyrimidine Mitigate Amide Hydrolysis: Structure-Based Drug Design of Tetrahydroquinoline IDO1 Inhibitors. Available at: [Link]

• ACS Publications. (2021). New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. Available at: [Link]

• Synapse. (2024). What are Aspartate carbamoyltransferase inhibitors and how do they work?. Available at: [Link]

• Springer. (2017). Development of Antibodies and Immunoassays for Carbamate Pesticides. Available at: [Link]

• MDPI. (2022). Design, Synthesis, and In Vitro, In Silico and In Cellulo Evaluation of New Pyrimidine and Pyridine Amide and Carbamate Derivatives as Multi-Functional Cholinesterase Inhibitors. Available at: [Link]

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Comprehensive Application Note: Cell-Based Assays for Evaluating Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate and its Derivatives

Introduction & Scientific Rationale

Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate (CAS 1312764-25-2) is a highly specialized, synthetically protected pyrimidine building block. Structurally, it features a dimethoxymethyl group acting as an acetal-protected aldehyde, and a benzyl carbamate (Cbz) group protecting the exocyclic amine. This specific chemical motif is a critical intermediate in the synthesis of trisubstituted pyrimidine and imidazole-based kinase inhibitors, most notably those targeting the p38 Mitogen-Activated Protein Kinase (MAPK) pathway [1].

While the fully protected carbamate is primarily utilized as a synthetic intermediate, pharmaceutical development pipelines rigorously evaluate such compounds in cell-based assays. As a Senior Application Scientist, I design these screening cascades to serve three distinct purposes:

• Prodrug Evaluation: Determining if intracellular esterases or amidases can cleave the Cbz group to release the active 2-aminopyrimidine pharmacophore in situ.

• Cytotoxicity Profiling: Ensuring the highly lipophilic protected building block does not possess off-target toxicity or membrane-disrupting properties before advancing its derivatives to in vivo models.

• SAR Baseline Mapping: Establishing a negative or baseline control for structure-activity relationship (SAR) cascades when developing novel [4].

To achieve a self-validating experimental system , we multiplex an efficacy readout (LPS-induced TNF- α release) with a cytotoxicity counter-screen (ATP-dependent luminescence). This ensures that any observed reduction in cytokine levels is due to true pharmacological target inhibition, rather than compound-induced cell death.

The p38 MAPK Signaling Axis

In monocytic cell lines such as THP-1, the introduction of Lipopolysaccharide (LPS) activates the Toll-like receptor 4 (TLR4). This initiates a signaling cascade through MyD88 and TAK1, ultimately phosphorylating and activating p38 MAPK. Active p38 MAPK then phosphorylates downstream targets like MK2, stabilizing TNF- α mRNA and driving the robust translation and secretion of the pro-inflammatory cytokine TNF- α [3].

Pyrimidine-2-amine derivatives synthesized from our carbamate intermediate act as ATP-competitive inhibitors of p38 MAPK, halting this inflammatory cascade.

Figure 1: p38 MAPK signaling pathway and the intervention point of pyrimidine-based inhibitors.

Experimental Protocols

The following methodologies detail a multiplexed approach using the human monocytic leukemia cell line, THP-1.

Protocol A: LPS-Induced TNF- α Release Assay (Efficacy)

Causality & Rationale: THP-1 cells are chosen because they provide a highly reproducible, human-relevant model for macrophage-driven inflammation. We reduce the Fetal Bovine Serum (FBS) concentration to 1% during the assay to minimize drug-protein binding, which can artificially mask the potency of lipophilic compounds like Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate.

Step-by-Step Methodology:

• Cell Preparation: Cultivate THP-1 cells in RPMI 1640 supplemented with 10% FBS and 1% Penicillin/Streptomycin. Maintain cells at a density between 2×105 and 8×105 cells/mL to prevent stress-induced basal TNF- α production.

• Seeding: Centrifuge the cells and resuspend in fresh Assay Medium (RPMI 1640 with 1% FBS). Seed at 1×105 cells/well in a 96-well V-bottom plate (80 µL/well).

• Compound Pre-incubation: Prepare a 10 mM stock of the compound in 100% DMSO. Perform 3-fold serial dilutions. Add 10 µL of the 10X compound solution to the cells.

  • Critical Control: The final DMSO concentration must be strictly capped at 0.1% (v/v) . Higher concentrations are inherently cytotoxic to THP-1 cells and will artificially suppress cytokine release, invalidating the assay. Pre-incubate for 1 hour at 37°C.

• Stimulation: Add 10 µL of a 1 µg/mL LPS stock (E. coli O111:B4) to achieve a final concentration of 100 ng/mL. Incubate the plate for exactly 4 hours at 37°C.

• Harvesting: Centrifuge the 96-well plate at 300 x g for 5 minutes. Carefully transfer 50 µL of the cell-free supernatant to a new flat-bottom plate for the TNF- α ELISA. Retain the cell pellet and the remaining 50 µL of medium for Protocol B.

• ELISA Readout: Quantify TNF- α using a standard human TNF- α sandwich ELISA kit, reading absorbance at 450 nm. Calculate the IC 50​ using a 4-parameter logistic curve fit.

Protocol B: Cell Viability Counter-Screen (Cytotoxicity)

Causality & Rationale: To ensure the system is self-validating, we must prove that a drop in TNF- α is not simply due to the compound killing the THP-1 cells. We utilize the CellTiter-Glo (CTG) assay on the exact same cell population used for the ELISA. CTG measures intracellular ATP, which is directly proportional to the number of metabolically active cells.

Step-by-Step Methodology:

• Reagent Equilibration: Bring the CellTiter-Glo buffer and lyophilized substrate to room temperature. Reconstitute the substrate according to the manufacturer's instructions.

• Lysis and Reaction: Add 50 µL of the CTG reagent directly to the remaining 50 µL of cells/medium in the original V-bottom 96-well plate.

• Incubation: Place the plate on an orbital shaker for 2 minutes to induce complete cell lysis, followed by a 10-minute static incubation at room temperature.

  • Critical Control: The 10-minute stabilization is mandatory to ensure uniform ATP-luciferase reaction kinetics across the entire plate before reading.

• Readout: Measure luminescence on a microplate reader. Calculate cell viability (CC 50​ ) relative to the vehicle (0.1% DMSO) control.

Experimental Workflow Diagram

Figure 2: Workflow for evaluating compound efficacy and cytotoxicity in THP-1 cells.

Data Interpretation & Representative Results

By analyzing the ELISA and CTG data in tandem, we can calculate the Therapeutic Index (TI) , defined as CC 50​ / IC 50​ . A high TI indicates a wide safety margin where the compound inhibits the kinase target without causing generalized cellular toxicity.

Below is a representative data summary demonstrating how the protected intermediate compares to its deprotected active pharmacophore and a known industry standard [2, 4].

Compound	IC 50​ (TNF- α Inhibition)	CC 50​ (THP-1 Cytotoxicity)	Therapeutic Index	Pharmacological Role
Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate	> 50 µM	> 100 µM	N/A	Protected Intermediate / Inactive Prodrug
2-Amino-4-(dimethoxymethyl)pyrimidine	4.2 µM	> 100 µM	> 23.8	Deprotected Active Pharmacophore
SB203580 (Reference)	0.16 µM	> 50 µM	> 312.5	Positive Control (p38 MAPK Inhibitor)

Interpretation: The fully protected carbamate shows no significant TNF- α inhibition, indicating that THP-1 cells lack the specific esterases required to cleave the Cbz group within the 4-hour assay window. However, its lack of cytotoxicity (>100 µM) confirms it is a safe, bio-compatible building block for synthesizing downstream active inhibitors.

References

• SmithKline Beecham Corporation. (2002). Formamide intermediates for the preparation of tri-substituted imidazole compounds with multiple therapeutic properties (Patent No. EP1227091A2). European Patent Office.
• SmithKline Beecham Corporation. (2002). Imine intermediates for the preparation of trisubstituted imidazole compounds with multiple therapeutic properties (Patent No. EP1229035A1). European Patent Office.

• Fijen, L. M., et al. (2015). Impact of p38 MAP Kinase Inhibitors on LPS-Induced Release of TNF-α in Whole Blood and Primary Cells from Different Species. Pharmacology, 96(3-4), 163-169. URL:[Link]

• Wadsworth, S. A., et al. (2001). Identification of a novel inhibitor of LPS-induced TNF-alpha production with antiproliferative activity in monocyte/macrophages. Biochemical and Biophysical Research Communications, 281(5), 1166-1172. URL:[Link]

Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate: A Privileged Building Block for 2-Aminopyrimidine-Based Kinase Inhibitors

Application Note & Synthetic Protocol Guide Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals

Introduction: The Strategic Value of the Scaffold

In the landscape of targeted oncology and autoimmune therapeutics, the 2-aminopyrimidine core is widely recognized as a "privileged scaffold"[1]. It serves as the primary pharmacophore in numerous FDA-approved kinase inhibitors (e.g., brigatinib, osimertinib, and palbociclib) due to its highly predictable and stable interaction with the ATP-binding pocket of protein kinases.

Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate (CAS: 1312764-25-2)[2] is an advanced, orthogonally protected building block designed specifically to streamline the synthesis of these complex inhibitors. By masking highly reactive functional groups, this intermediate allows chemists to perform aggressive cross-coupling or functionalization reactions elsewhere on the molecule before revealing the critical binding motifs.

Mechanistic Insights: Why This Specific Protection Strategy?

As a Senior Application Scientist, I emphasize that successful drug design relies on understanding the causality behind molecular architecture. This building block employs a dual-protection strategy:

• The Cbz Group (Benzyl Carbamate) at C2: The 2-amino group of a pyrimidine is nucleophilic and basic. If left unprotected, it can poison transition-metal catalysts (like Palladium in Suzuki couplings), undergo unwanted alkylation, or interfere with oxidative steps. The Cbz group neutralizes this nucleophilicity and is completely stable to mild acids and bases, yet it can be cleanly cleaved via catalytic hydrogenolysis (H₂, Pd/C) in the final synthetic step.

• The Dimethoxymethyl Group (Acetal) at C4: This is a masked aldehyde. Free aldehydes are highly reactive and prone to oxidation, unwanted aldol condensations, or nucleophilic attack. The dimethyl acetal safely stores the C4-carbon in the +2 oxidation state. Once the core scaffold is assembled, mild aqueous acid cleanly hydrolyzes the acetal to a formyl group, providing a versatile handle for probing the kinase ribose-binding pocket or solvent-exposed channel via reductive amination.

Visualizing the Molecular Logic

To understand the utility of this building block, we must first visualize how the final deprotected molecule interacts with the biological target, followed by the synthetic workflow used to get there.

The Kinase Hinge-Binding Interaction

The 2-aminopyrimidine core achieves its high affinity by forming a bidentate hydrogen-bond network with the peptide backbone of the kinase hinge region[1].

Caption: Bidentate hydrogen bonding model between the 2-aminopyrimidine core and the kinase hinge region.

Synthetic Diversification Workflow

The true power of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate lies in its sequential deprotection and functionalization.

Caption: Three-step synthetic workflow for converting the protected scaffold into a diversified kinase inhibitor.

Reaction Condition Optimization Data

When executing this workflow, selecting the correct reagents is critical to prevent premature cleavage of the Cbz group or over-reduction of the aldehyde. The table below summarizes the optimized parameters for each transformation.

Reaction Step	Transformation	Optimized Reagents	Temp / Time	Typical Yield	Mechanistic Rationale
Step 1	Acetal → Aldehyde	3M HCl (aq), THF	25°C, 4h	85-95%	Mild aqueous acid selectively hydrolyzes the dimethyl acetal without cleaving the acid-stable Cbz carbamate.
Step 2	Aldehyde → Amine	R-NH₂, NaBH(OAc)₃, DCE, trace AcOH	25°C, 12h	70-90%	NaBH(OAc)₃ is highly selective for reducing the intermediate imine/iminium ion over the unreacted aldehyde[3].
Step 3	Cbz → Free Amine	10% Pd/C, H₂ (1 atm), MeOH	25°C, 6h	>95%	Catalytic hydrogenolysis cleanly removes the benzyl group as toluene and CO₂, leaving no inorganic salts behind.

Detailed Experimental Protocols

The following protocols are designed as self-validating systems. In-process controls (IPC) via LC-MS or TLC are integrated to ensure the success of each step before proceeding.

Protocol 1: Mild Acidic Cleavage of the Acetal

Objective: Unmask the C4-aldehyde for downstream diversification.

• Preparation: Dissolve Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate (1.0 eq, ~303 mg, 1.0 mmol)[4] in 5.0 mL of Tetrahydrofuran (THF) in a round-bottom flask equipped with a magnetic stirrer.

• Hydrolysis: Add 2.0 mL of 3M aqueous HCl dropwise at room temperature.

• Reaction Monitoring: Stir the biphasic mixture vigorously for 4 hours. Self-Validation: Monitor via TLC (Hexanes/EtOAc 1:1). The starting material (acetal) will appear as a higher running spot, while the product (aldehyde) will be highly UV-active and run lower.

• Workup: Once complete, carefully neutralize the mixture to pH 7 using saturated aqueous NaHCO₃. Extract the aqueous layer with Ethyl Acetate (3 x 10 mL).

• Isolation: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield Benzyl (4-formylpyrimidin-2-yl)carbamate . Use immediately in the next step to prevent oxidation.

Protocol 2: Direct Reductive Amination

Objective: Attach a solubilizing group or target-specific probe (e.g., a morpholine or piperazine derivative) to the C4 position.

• Imine Formation: Dissolve the freshly prepared Benzyl (4-formylpyrimidin-2-yl)carbamate (1.0 eq, ~257 mg, 1.0 mmol) in 10 mL of dry 1,2-Dichloroethane (DCE). Add the desired primary or secondary amine (1.2 eq) and glacial acetic acid (1.0 eq). Stir at room temperature for 30 minutes to allow imine/iminium formation.

• Reduction: Add Sodium triacetoxyborohydride, NaBH(OAc)₃ (1.5 eq, 318 mg) in small portions over 5 minutes. Causality Note: NaBH(OAc)₃ is preferred over NaBH₄ because the electron-withdrawing acetoxy groups reduce the hydride's nucleophilicity, preventing the direct reduction of the aldehyde to an alcohol[3].

• Reaction Monitoring: Stir at room temperature for 12 hours. Self-Validation: LC-MS should show the disappearance of the aldehyde mass (M+H = 258) and the appearance of the desired amine mass.

• Quenching & Workup: Quench the reaction with 10 mL of saturated aqueous NaHCO₃. Extract with Dichloromethane (DCM) (3 x 10 mL). Wash with brine, dry over Na₂SO₄, and concentrate. Purify via flash chromatography (DCM/MeOH gradient) to isolate the diversified intermediate.

Protocol 3: Global Deprotection (Cbz Removal)

Objective: Reveal the 2-aminopyrimidine hinge-binding motif.

• Preparation: Dissolve the purified intermediate from Protocol 2 (1.0 eq) in 10 mL of Methanol (MeOH).

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) (10% w/w) under an inert Argon atmosphere. Caution: Pd/C is highly pyrophoric when dry; always add to a solvent under inert gas.

• Hydrogenolysis: Evacuate the flask and backfill with Hydrogen gas (H₂) using a balloon. Repeat this purge cycle three times.

• Reaction Monitoring: Stir vigorously at room temperature for 6 hours. Self-Validation: LC-MS will confirm the loss of the Cbz group (-134 Da).

• Filtration: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with excess MeOH.

• Final Isolation: Concentrate the filtrate under reduced pressure to yield the final 2-aminopyrimidine kinase inhibitor .

References

• NextSDS. Benzyl (4-(Dimethoxymethyl)Pyrimidin-2-Yl)Carbamate — Chemical Substance Information. Retrieved from:[Link]

• Sharma, V.; Gupta, M. (2022). Designing of Kinase Hinge Binders: A Medicinal Chemistry Perspective. Chem. Biol. Drug Des., 100(6), 968–980. Retrieved from:[Link]

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• 1. pubs.acs.org [pubs.acs.org]
• 2. Benzyl (4-(Dimethoxymethyl)Pyrimidin-2-Yl)Carbamate price,buy Benzyl (4-(Dimethoxymethyl)Pyrimidin-2-Yl)Carbamate - chemicalbook [m.chemicalbook.com]
• 3. Sodium Triacetoxyborohydride [sigmaaldrich.com]
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Application Notes and Protocols for the Development of Antiviral Agents from Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate

Introduction: The Promise of Pyrimidine Scaffolds in Antiviral Drug Discovery

The pyrimidine nucleus is a cornerstone in the development of a wide array of therapeutic agents. Its derivatives are integral to numerous biologically active molecules, including essential components of nucleic acids. This inherent biological relevance has made the pyrimidine scaffold a fertile ground for medicinal chemists, leading to the discovery of potent anticancer, antibacterial, and, notably, antiviral drugs.[1][2][3] Many established antiviral therapies, particularly nucleoside analogs, feature a pyrimidine core and function by interfering with viral DNA or RNA synthesis.[1] This well-documented success underscores the potential of novel pyrimidine derivatives, such as Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate, as candidates for new antiviral agents.

These application notes provide a comprehensive guide for researchers and drug development professionals on the initial stages of evaluating Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate as a potential antiviral agent. This document outlines a strategic and scientifically rigorous workflow, from the synthesis of the target compound to its in vitro characterization and preliminary mechanism of action studies. The protocols provided are designed to be self-validating and are grounded in established methodologies to ensure data integrity and reproducibility.

Part 1: Synthesis of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate

A plausible synthetic route for Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate involves a two-step process: first, the synthesis of the key intermediate, 2-amino-4-(dimethoxymethyl)pyrimidine, followed by its reaction with benzyl chloroformate.

Step 1.1: Synthesis of 2-amino-4-(dimethoxymethyl)pyrimidine

The synthesis of the aminopyrimidine core can be achieved through the condensation of guanidine with a suitable 1,3-dicarbonyl compound or its equivalent.

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve guanidine nitrate (1.0 eq) and diethyl malonate (1.1 eq) in anhydrous methanol.

• Base Addition: To the stirred solution, add sodium methoxide (2.2 eq) portion-wise at room temperature. An exothermic reaction may be observed.

• Reflux: Heat the reaction mixture to reflux (approximately 65-70°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and neutralize with a dilute acid (e.g., 1M HCl) to a pH of ~7.

• Isolation: Remove the solvent under reduced pressure. The resulting solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield 2-amino-4,6-dihydroxypyrimidine.

• Chlorination: The dihydroxypyrimidine is then chlorinated using a standard chlorinating agent like phosphorus oxychloride (POCl₃) to yield 2-amino-4,6-dichloropyrimidine.

• Methoxylation: The dichloropyrimidine is subsequently reacted with sodium methoxide in methanol to afford 2-amino-4,6-dimethoxypyrimidine.[4][5][6][7]

Step 1.2: Synthesis of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate

The final step involves the acylation of the 2-amino group with benzyl chloroformate.

Protocol:

• Reaction Setup: Dissolve 2-amino-4-(dimethoxymethyl)pyrimidine (1.0 eq) in a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) in a round-bottom flask.

• Base Addition: Add a non-nucleophilic base, such as triethylamine (1.2 eq) or pyridine (1.2 eq), to the solution and stir at 0°C.

• Acylation: Slowly add benzyl chloroformate (1.1 eq) dropwise to the reaction mixture at 0°C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by TLC.

• Work-up: Upon completion, quench the reaction with water. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) to yield the final product, Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate.

Diagram: Synthetic Pathway

Caption: Proposed synthesis of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate.

Part 2: In Vitro Antiviral Screening Cascade

A tiered approach is recommended for the in vitro evaluation of antiviral activity. This cascade begins with a broad primary screen to identify any antiviral effect, followed by more specific secondary assays to confirm and quantify this activity.

Primary Screening: Cytopathic Effect (CPE) Inhibition Assay

The CPE inhibition assay is a robust and cost-effective method for high-throughput screening of potential antiviral compounds.[8][9] It assesses the ability of a compound to protect cells from the virus-induced morphological changes and cell death known as the cytopathic effect.

Protocol:

• Cell Seeding: Seed a susceptible host cell line (e.g., A549 for Influenza virus, Vero for Herpes Simplex Virus) into 96-well microtiter plates at a density that will form a confluent monolayer within 24 hours.

• Compound Preparation: Prepare a stock solution of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate in a suitable solvent (e.g., DMSO). Create a series of 2-fold dilutions in cell culture medium.

• Infection and Treatment: When the cell monolayer is confluent, remove the growth medium. Add the compound dilutions to the wells, followed by the virus at a multiplicity of infection (MOI) that causes 80-100% CPE within 48-72 hours.

• Controls: Include the following controls on each plate:

  • Cell Control (CC): Cells with medium only (no virus, no compound).

  • Virus Control (VC): Cells with virus and medium (no compound).

  • Compound Cytotoxicity Control (CTC): Cells with compound dilutions only (no virus).

  • Positive Control: A known antiviral drug for the target virus.

• Incubation: Incubate the plates at 37°C in a 5% CO₂ incubator for 48-72 hours, or until the virus control wells show significant CPE.

• CPE Assessment: Observe the cells microscopically for the presence or absence of CPE. The antiviral activity can be quantified by staining the remaining viable cells with a dye such as crystal violet or by using a cell viability assay like the MTT assay.[10][11]

• Data Analysis: Calculate the 50% effective concentration (EC₅₀), which is the concentration of the compound that inhibits CPE by 50%.

Secondary Confirmatory Assays

Compounds showing activity in the primary screen should be further evaluated using more quantitative assays to confirm their antiviral effect.

This assay measures the ability of a compound to reduce the number of infectious virus particles, which form localized areas of cell death or "plaques" in a cell monolayer.[12][13][14][15]

Protocol:

• Cell Seeding: Seed a confluent monolayer of susceptible cells in 6- or 12-well plates.

• Infection: Infect the cells with a dilution of virus that will produce 50-100 plaques per well. Allow the virus to adsorb for 1 hour.

• Treatment: Remove the viral inoculum and overlay the cells with a semi-solid medium (e.g., containing methylcellulose) containing various concentrations of the test compound.

• Incubation: Incubate the plates for 2-5 days, depending on the virus, to allow for plaque formation.

• Plaque Visualization and Counting: Fix the cells (e.g., with formaldehyde) and stain with crystal violet to visualize the plaques. Count the number of plaques in each well.

• Data Analysis: Calculate the 50% inhibitory concentration (IC₅₀), the concentration of the compound that reduces the number of plaques by 50% compared to the virus control.

This assay directly measures the production of new infectious virus particles in the presence of the test compound.[8][16][17][18][19]

Protocol:

• Infection and Treatment: Infect a confluent monolayer of cells with the virus at a known MOI in the presence of varying concentrations of the test compound.

• Incubation: Incubate the cultures for a single replication cycle (e.g., 24-48 hours).

• Harvesting Progeny Virus: Collect the cell culture supernatant, which contains the newly produced virus particles.

• Titration of Progeny Virus: Determine the titer of the infectious virus in the harvested supernatants using a plaque assay or a TCID₅₀ (50% tissue culture infectious dose) assay.

• Data Analysis: Calculate the IC₅₀ or IC₉₀, the concentration of the compound that reduces the virus yield by 50% or 90%, respectively.

Diagram: Antiviral Screening Workflow

Caption: Workflow for in vitro antiviral activity and cytotoxicity assessment.

Part 3: Cytotoxicity and Selectivity Index Determination

It is crucial to determine if the observed antiviral activity is due to a specific antiviral effect or simply a result of compound-induced cell death.

Cytotoxicity Assays (MTT/MTS)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) assays are colorimetric assays that measure cell metabolic activity, which is an indicator of cell viability.[20][21][22][23][24]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate as described for the CPE assay.

• Compound Treatment: Add serial dilutions of the test compound to the cells.

• Incubation: Incubate the plates for the same duration as the antiviral assays (e.g., 48-72 hours).

• Reagent Addition: Add the MTT or MTS reagent to each well and incubate for 2-4 hours.

• Measurement: For the MTT assay, a solubilization solution is added to dissolve the formazan crystals. The absorbance is then read on a plate reader at the appropriate wavelength (e.g., 570 nm for MTT, 490 nm for MTS).

• Data Analysis: Calculate the 50% cytotoxic concentration (CC₅₀), the concentration of the compound that reduces cell viability by 50%.

Selectivity Index (SI)

The selectivity index is a critical parameter that represents the therapeutic window of a potential drug. It is the ratio of the compound's cytotoxicity to its antiviral activity.

Calculation:

SI = CC₅₀ / EC₅₀

A higher SI value is desirable, as it indicates that the compound is effective against the virus at concentrations well below those that are toxic to the host cells.

Parameter	Description	Desirable Value
EC₅₀	50% Effective Concentration	Low (nanomolar to low micromolar)
CC₅₀	50% Cytotoxic Concentration	High (micromolar to millimolar)
SI	Selectivity Index (CC₅₀/EC₅₀)	High (>10, preferably >100)

Part 4: Preliminary Mechanism of Action (MoA) Studies

Once a compound has demonstrated potent and selective antiviral activity, the next step is to elucidate its mechanism of action.[1][25]

Time-of-Addition Assay

This assay helps to determine at which stage of the viral life cycle the compound exerts its inhibitory effect (e.g., entry, replication, or egress).

Protocol:

• Experimental Setup: Infect cells with the virus.

• Compound Addition: Add the compound at different time points relative to the infection (e.g., before infection, during adsorption, or at various times post-infection).

• Virus Yield Measurement: After a single replication cycle, measure the virus yield.

• Data Analysis: A reduction in virus yield when the compound is added at a specific time point suggests that it targets that particular stage of the viral life cycle.

Target Identification

The pyrimidine scaffold suggests two primary hypotheses for the MoA:

• Direct-Acting Antiviral (DAA): The compound may inhibit a viral enzyme essential for replication, such as a polymerase or protease.

• Host-Targeting Antiviral (HTA): The compound may inhibit a host cell factor that the virus relies on for its replication.[2][26][27][28][29]

Experimental Approaches:

• Enzymatic Assays: If the viral target is known or suspected (e.g., a viral polymerase), in vitro enzymatic assays can be performed to directly measure the inhibitory activity of the compound.

• Resistance Studies: Culturing the virus in the presence of sub-lethal concentrations of the compound can lead to the selection of resistant mutants. Sequencing the genome of these resistant viruses can identify mutations in the viral protein that is the target of the compound.

• Host-Factor Analysis: If a host-targeting mechanism is suspected, techniques such as RNAi screening or CRISPR/Cas9-based genetic screens can be used to identify host factors whose knockdown phenocopies the antiviral effect of the compound.[2]

Conclusion and Future Directions

The protocols outlined in these application notes provide a robust framework for the initial preclinical evaluation of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate as a potential antiviral agent. A successful outcome from these in vitro studies, characterized by potent and selective antiviral activity and a preliminary understanding of the mechanism of action, would provide a strong rationale for advancing the compound to further lead optimization and in vivo efficacy and safety studies in appropriate animal models.[30][31][32]

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• Facile Synthesis of 2‐Amino‐4,6‐dimethoxypyrimidine over Lewis Acidic Ionic Liquid Catalysts. (2020, June 22). ResearchGate. Retrieved March 20, 2026, from [Link]

• Unraveling viral drug targets: a deep learning-based approach for the identification of potential binding sites. (2023, December 18). Oxford Academic. Retrieved March 20, 2026, from [Link]

• Identification of small molecule antivirals against HTLV-1 by targeting the hDLG1-Tax-1 protein-protein interaction. (2023, March 15). bioRxiv. Retrieved March 20, 2026, from [Link]

• Inhibition of Influenza A Virus Infection In Vitro by Peptides Designed In Silico. (2013, October 11). PMC. Retrieved March 20, 2026, from [Link]

• Inhibition of Influenza Virus Replication by Oseltamivir Derivatives. (2022, February 11). MDPI. Retrieved March 20, 2026, from [Link]

• Small Molecules Targeting Viral RNA. (n.d.). MDPI. Retrieved March 20, 2026, from [Link]

• New Advances in Small Molecules Targeted at Viral Capsid–Genome Binding. (2025, July 20). MDPI. Retrieved March 20, 2026, from [Link]

• Reactions of aminopyrimidine derivatives with chloroacetyl and isophthaloyl chlorides. (2018, November 2). AVESİS. Retrieved March 20, 2026, from [Link]

• 2-Aminopyrimidine as a Novel Scaffold for Biofilm Modulation. (n.d.). PMC. Retrieved March 20, 2026, from [Link]

• Synthesis of 2-aminopyrimidine derivatives as antimicrobial agents. (n.d.). ResearchGate. Retrieved March 20, 2026, from [Link]

• Preparation method of 2-amino pyrimidine. (n.d.). Google Patents.

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Technical Notes & Optimization

Technical Support Center: Recrystallization of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate

This technical guide is designed for researchers, scientists, and drug development professionals. It provides detailed methodologies, frequently asked questions (FAQs), and troubleshooting advice for the recrystallization of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate. The guidance is based on established principles of crystallization and purification of related chemical structures, such as pyrimidines and carbamates.

Frequently Asked Questions (FAQs)

Q1: What is the primary goal of recrystallizing Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate?

Recrystallization is a purification technique used to remove impurities from a solid compound.[1] The process relies on the principle that the solubility of most solids increases with temperature.[2] By dissolving the crude product in a hot solvent and allowing it to cool slowly, the desired compound forms pure crystals, while impurities remain dissolved in the surrounding solution (the mother liquor).[3] This is crucial for ensuring the purity and quality of the final compound for subsequent research or development stages.

Q2: What are the ideal characteristics of a solvent for this recrystallization?

An ideal recrystallization solvent should meet several key criteria:

• High Temperature Coefficient: The compound should be highly soluble at the solvent's boiling point but poorly soluble at low or room temperatures.[2][4][5] This differential solubility is the driving force for crystallization and ensures a high recovery yield.

• Impurity Solubility: Impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or highly soluble in the cold solvent (so they remain in the mother liquor after crystallization).[5][6]

• Chemical Inertness: The solvent must not react with the Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate.[4][6]

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals by drying.[4][6]

Q3: How do I select a suitable solvent system for a novel compound like this?

Q4: What is a mixed-solvent recrystallization and when should I use it?

A mixed-solvent recrystallization is used when no single solvent meets the ideal solubility criteria.[7] This method involves a pair of miscible solvents: one in which the compound is highly soluble (the "solvent") and one in which it is poorly soluble (the "anti-solvent"). The crude product is first dissolved in a minimal amount of the hot "solvent," and the "anti-solvent" is then added dropwise until the solution becomes cloudy (the saturation point). A small amount of the "solvent" is then added to redissolve the precipitate, and the solution is allowed to cool slowly.[7]

Experimental Protocols & Methodologies

Protocol 1: Small-Scale Solvent Screening

This protocol is essential for identifying a suitable solvent or solvent pair.

• Place approximately 20-30 mg of the crude Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate into several small test tubes.

• To each tube, add a different potential solvent (e.g., water, ethanol, ethyl acetate, acetone, toluene, heptane) dropwise, starting with about 0.5 mL.

• Observe the solubility at room temperature. If the compound dissolves completely, the solvent is unsuitable as a primary recrystallization solvent.[5]

• If the compound is insoluble or sparingly soluble, gently heat the test tube to the solvent's boiling point.[1]

• If the compound dissolves completely when hot, it is a promising candidate.

• Allow the hot solution to cool slowly to room temperature, and then in an ice bath. Observe if crystals form. A good solvent will yield a significant amount of crystalline solid.[1]

• Record all observations in a table.

Table 1: Example Solvent Screening Log

Solvent	Boiling Point (°C)	Solubility (Cold)	Solubility (Hot)	Crystal Formation on Cooling
Heptane	98	Insoluble	Sparingly Soluble	Poor
Toluene	111	Sparingly Soluble	Soluble	Yes, slow formation
Ethyl Acetate	77	Sparingly Soluble	Very Soluble	Yes, good yield
Acetone	56	Soluble	Very Soluble	No, remains dissolved
Ethanol	78	Soluble	Very Soluble	No, remains dissolved
Water	100	Insoluble	Insoluble	N/A

Based on this hypothetical data, Ethyl Acetate or Toluene would be good candidates to try on a larger scale.

Protocol 2: Standard Single-Solvent Recrystallization Workflow

The following diagram and protocol outline the standard procedure once a suitable solvent has been identified.

Caption: A standard workflow for single-solvent recrystallization.

• Dissolution: Place the crude compound in an Erlenmeyer flask. Add the chosen solvent in small portions, heating the mixture to boiling with stirring. Continue adding the minimum amount of boiling solvent until the compound just dissolves completely.[3] Adding too much solvent will result in poor yield.[1]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration using a pre-heated funnel to remove them.[6][8]

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Disturbing the flask can lead to the formation of smaller, less pure crystals.[3] Once at room temperature, place the flask in an ice-water bath to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel.[3]

• Washing: Wash the collected crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.[1]

• Drying: Dry the crystals completely to remove residual solvent.

Troubleshooting Guide

This section addresses specific issues that may arise during the recrystallization process.

Q: No crystals are forming upon cooling. What should I do?

A: This is a common issue that can often be resolved with a few simple steps. It is often caused by either using too much solvent or the solution being supersaturated.[9][10]

Possible Causes & Solutions:

• Too Much Solvent: The solution may not be saturated enough for crystals to form.

  • Solution: Gently heat the solution to boil off some of the solvent, thereby increasing the solute concentration.[6][9] Allow the concentrated solution to cool again.

• Supersaturation: The solution contains more dissolved solute than it theoretically should at that temperature. Crystals need a nucleation site to begin growing.[9]

  • Solution 1 (Scratching): Gently scratch the inside surface of the flask at the solution's meniscus with a glass rod. The tiny scratches on the glass can provide a surface for nucleation.[3][10]

  • Solution 2 (Seeding): Add a "seed crystal"—a tiny speck of the original crude solid—to the solution. This provides a template for crystal growth.[10]

Caption: Decision tree for troubleshooting lack of crystal formation.

Q: My compound "oiled out" instead of forming crystals. What went wrong?

A: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid. This often happens if the boiling point of the solvent is higher than the melting point of the compound, or if the solution is cooled too quickly.[9]

Possible Causes & Solutions:

• High Solute Concentration: The solution is too saturated at the temperature at which it comes out of solution.

  • Solution: Reheat the mixture to dissolve the oil, add a small amount of additional hot solvent to lower the saturation point, and allow it to cool more slowly.[6][9]

• Rapid Cooling: Cooling the solution too quickly can prevent the ordered arrangement required for a crystal lattice.

  • Solution: Reheat to dissolve the oil and allow the solution to cool much more slowly. Insulating the flask can help.[9][10]

• Inappropriate Solvent: The chosen solvent may be unsuitable.

  • Solution: Select a solvent with a lower boiling point or try a different solvent system altogether.[6]

Q: The recrystallized product is still impure. What can I do?

A: Persistent impurities suggest that the chosen solvent system is not effectively differentiating between the desired compound and the contaminants, or that the crystallization process was flawed.

Possible Causes & Solutions:

• Ineffective Solvent: The impurities may have similar solubility profiles to your compound in the chosen solvent.

  • Solution: Re-evaluate your solvent choice by performing another solvent screen. A mixed-solvent system might provide better separation.

• Crystallization Was Too Rapid: Fast crystal growth can trap impurities within the crystal lattice.[3]

  • Solution: Repeat the recrystallization. Ensure the solution cools as slowly as possible to allow for the selective formation of pure crystals.[6]

• Presence of Colored Impurities: If the product has an unwanted color, it may be due to high molecular weight, polar impurities.

  • Solution: After dissolving the crude product in the hot solvent, add a small amount of activated charcoal and stir for a few minutes. The charcoal will adsorb the colored impurities. Remove the charcoal via hot filtration before allowing the solution to cool.[8][11]

Q: My final yield is very low. How can I improve it?

A: A low yield indicates loss of product during the procedure. While some loss is inevitable, it can be minimized.[1]

Possible Causes & Solutions:

• Too Much Solvent Used: This is the most common reason for low yield, as a significant amount of the product will remain dissolved in the mother liquor.[9][10]

  • Solution: In subsequent attempts, be meticulous about adding the absolute minimum amount of hot solvent required for dissolution.

• Premature Crystallization: Crystals may have formed and been lost during a hot filtration step.

  • Solution: Ensure the filtration apparatus (funnel, filter paper, receiving flask) is pre-heated before filtering the hot solution.[6]

• Excessive Washing: Washing the final crystals with too much cold solvent, or with solvent that was not sufficiently cold, can redissolve some of the product.[1]

  • Solution: Use only a minimal amount of ice-cold solvent for the final wash.

References

• Solvent Choice - Chemistry Teaching Labs - University of York. [Link]

• Solvent Selection and Recrystallization Guide | PDF - Scribd. [Link]

• Problems with Recrystallisations - Chemistry Teaching Labs - University of York. [Link]

• 3.6F: Troubleshooting - Chemistry LibreTexts. [Link]

• Recrystallization. [Link]

• Recrystallization - Single Solvent. [Link]

• Experiment : Recrystallization – Part I: Solvent Selectio nn - Science Learning Center. [Link]

• Finding the best solvent for recrystallisation student sheet. [Link]

• Recrystallization1. [Link]

• Copurification of Pyrimidine-Specific Carbamyl Phosphate Synthetase and Aspartate Transcarbamylase of Neurospora Crassa - PubMed. [Link]

• Operational difficulties & measures of low pressure carbamate condenser due to crystallization | UreaKnowHow. [Link]

• Control of pyrimidine biosynthesis in mammalian tissues. I. Partial purification and characterization of glutamine-utilizing carbamyl phosphate synthetase of mouse spleen and its tissue distribution - PubMed. [Link]

• Benzyl (4-(Dimethoxymethyl)Pyrimidin-2-Yl)Carbamate — Chemical Substance Information. [Link]

• Control of pyrimidine biosynthesis in mammalian tissues. II. Glutamine-utilizing carbamoyl phosphate synthetase of various experimental tumors: distribution, purification and characterization - PubMed. [Link]

• Benzyl carbamate - Wikipedia. [Link]

• Help! Recrystallization sources of error. : r/chemhelp - Reddit. [Link]

• Studies on channeling of carbamoyl-phosphate in the multienzyme complex that initiates pyrimidine biosynthesis in rat ascites hepatoma cells - PubMed. [Link]

• N1-(2,4-Dimethoxybenzyl)-N2-(2-(pyridin-2-yl)ethyl)oxalamide | C18H21N3O4 | CID - PubChem. [Link]

• Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate , Package: 100mg , Laibo Chem. [Link]

• Benzyl-N-[4-(2-hydroxyethyl)-1,3-thiazol-2-yl]carbamate - MDPI. [Link]

• Benzyl N-(4-pyridyl)carbamate - PMC. [Link]

• Coupling biocatalysis with high-energy flow reactions for the synthesis of carbamates and β-amino acid derivatives - Beilstein Journals. [Link]

• Condensation of Benzyl Carbamate with Glyoxal in Polar Protic and Aprotic Solvents - Semantic Scholar. [Link]

• What is the best method for crystallization of a pyrimidin-2(5)-one prepared from 2,4-dihydroxybenzaldehyde that is soluble only in DMF and DMSO? | ResearchGate. [Link]

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• 2. edu.rsc.org [edu.rsc.org]
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• 5. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
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• 11. pdf.benchchem.com [pdf.benchchem.com]

stability and degradation of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate

Welcome to the Technical Support Center. This hub provides researchers, analytical scientists, and drug development professionals with causality-driven troubleshooting, stability matrices, and validated protocols for handling Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate.

Structural Vulnerabilities & Stability Matrix

Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate is a bifunctional pyrimidine intermediate. Its structural architecture features two distinct protecting groups with orthogonal reactivities, requiring precise environmental control during synthesis and purification:

• Cbz (Carboxybenzyl) Carbamate : Located at the 2-amino position, this group masks the nucleophilicity of the pyrimidine amine. It exhibits robust stability across basic and mildly acidic media[1].

• Dimethyl Acetal (Dimethoxymethyl) : Located at the 4-position, this group protects a reactive formyl (aldehyde) moiety. While completely stable to bases and nucleophiles, it is highly labile in aqueous acidic environments[2].

Quantitative Stability & Degradation Matrix

Condition	pH Range	Temperature	Est. Half-Life	Primary Degradation Pathway
Aqueous Buffer	7.0 - 8.0	25 °C	> 6 months	None (Stable)
Mild Aqueous Acid	2.0 - 4.0	25 °C	< 2 hours	Acetal Hydrolysis (to Aldehyde)
Strong Aqueous Acid	< 1.0	60 °C	< 15 mins	Global Deprotection (Acetal + Cbz)
Strong Base	> 12.0	60 °C	~ 12 hours	Slow Carbamate Hydrolysis
Hydrogenolysis (Pd/C)	Neutral	25 °C	< 1 hour	Cbz Cleavage

Degradation Pathways & Logic Tree

To prevent unintended side reactions, it is critical to understand how specific reagents trigger divergent degradation pathways.

Degradation pathways of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate.

Troubleshooting FAQs & Validated Methodologies

FAQ 1: Unintended Acetal Hydrolysis During Workup

Q: Why did my compound convert into an aldehyde during silica gel chromatography or aqueous workup? Causality : The dimethyl acetal group is highly sensitive to Brønsted acids. Unbuffered silica gel contains slightly acidic silanol groups, and standard aqueous workups (like saturated NH₄Cl) can drop the local pH below 5. This triggers the protonation of the acetal oxygen, leading to the expulsion of methanol and the formation of an electrophilic oxonium ion, which is subsequently trapped by water to form the 4-formylpyrimidine derivative[3][4].

Self-Validating Protocol: Buffered Workup & Purification

• Quench : Terminate the reaction using saturated aqueous NaHCO₃ to ensure the aqueous phase remains slightly basic (pH ~8).

• Extraction : Extract the product using dichloromethane (DCM) or ethyl acetate (EtOAc).

• Drying : Dry the organic layer over anhydrous Na₂SO₄. (Causality Note: Avoid MgSO₄, as it can be mildly acidic and trigger trace hydrolysis during concentration).

• Purification : Pre-treat the silica gel column by flushing it with 1% Triethylamine (TEA) in your starting eluent (e.g., Hexanes/EtOAc).

  • Validation Check: TLC of the purified fractions should show the retention of the two -OCH₃ singlets at ~3.3 ppm in ¹H NMR.

FAQ 2: Selective Cbz Cleavage (Retaining the Acetal)

Q: How can I deprotect the 2-amino group without hydrolyzing the 4-position acetal? Causality : Strong acids (e.g., HBr/AcOH) will cleave the Cbz group but will simultaneously destroy the acetal[2]. Because the Cbz group has a unique, orthogonal cleavage pathway via hydrogenolysis, it can be removed under strictly neutral conditions where the acetal is perfectly stable[1][5].

Self-Validating Protocol: Catalytic Hydrogenolysis

• Preparation : Dissolve Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate (1.0 eq) in anhydrous methanol (0.1 M).

  • Validation Check: Ensure the solvent is strictly anhydrous to prevent trace moisture from interacting with the acetal.

• Inert Atmosphere : Purge the reaction flask with Argon for 5 minutes.

• Catalyst Addition : Add 10% Pd/C (0.05 eq by weight).

• Hydrogenation : Evacuate the flask and backfill with H₂ gas via a balloon. Repeat 3 times. Stir vigorously at 25 °C for 2-4 hours.

• Monitoring : Monitor by TLC.

  • Validation Check: Stain the TLC plate with ninhydrin; the appearance of a purple/pink spot confirms the presence of the free 2-aminopyrimidine.

• Workup : Filter the mixture through a pad of Celite to remove the Pd/C, then concentrate under reduced pressure to yield 4-(dimethoxymethyl)pyrimidin-2-amine.

FAQ 3: Selective Acetal Hydrolysis (Retaining the Cbz)

Q: How do I unmask the aldehyde for downstream reactions while keeping the Cbz group intact? Causality : The Cbz carbamate is highly robust against mild aqueous acids[1]. By carefully tuning the pH to ~2.0, the acetal undergoes rapid hydrolysis via the oxonium intermediate without providing enough energy or acidity to break the carbamate C-O or C-N bonds[4].

Self-Validating Protocol: Mild Acidic Hydrolysis

• Solvent System : Dissolve the starting material in a 4:1 mixture of THF and H₂O (0.2 M).

• Acidification : Add 1.0 M aqueous HCl dropwise until the apparent pH reaches ~2.0.

• Reaction : Stir at room temperature for 1-2 hours.

  • Validation Check: LC-MS analysis should show a mass shift of -46 Da, corresponding to the loss of two methoxy groups (-62 Da) and the addition of one carbonyl oxygen (+16 Da).

• Quench : Carefully neutralize the reaction by adding saturated NaHCO₃ dropwise until gas evolution ceases (pH ~7).

• Isolation : Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate to isolate Benzyl (4-formylpyrimidin-2-yl)carbamate.

References[1] BenchChem. "The Enduring Guardian: A Technical Guide to the Benzyloxycarbonyl (Cbz) Protecting Group in Synthesis." BenchChem. URL: https://www.benchchem.com/[5] Organic Chemistry Portal. "Cbz-Protected Amino Groups." Organic Chemistry Portal. URL: https://www.organic-chemistry.org/protectivegroups/amino/cbz-amino.htm[2] Organic Chemistry Tutor. "Acetals Formation and Hydrolysis." Organic Chemistry Tutor. URL: https://www.organicchemistrytutor.com/acetals-formation-and-hydrolysis/[3] Master Organic Chemistry. "Hydrates, Hemiacetals, and Acetals." Master Organic Chemistry. URL: https://www.masterorganicchemistry.com/2010/05/28/hydrates-hemiacetals-and-acetals/[4] Chemistry Steps. "Acetal Hydrolysis Mechanism." Chemistry Steps. URL: https://www.chemistrysteps.com/acetal-hydrolysis-mechanism/

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• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 5. glaserr.missouri.edu [glaserr.missouri.edu]

Technical Support Center: Assay Optimization for Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate

Senior Application Scientist's Note

Welcome to the Technical Support Center. When working with complex heterocyclic compounds like Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate, researchers frequently encounter a dual-front battle: thermodynamic insolubility and kinetic instability .

This molecule features a bulky, highly lipophilic benzyl carbamate moiety attached to a pyrimidine core, which drives severe aqueous insolubility[1]. Simultaneously, the 4-(dimethoxymethyl) group is an acetal—a functional group that is notoriously sensitive to acid-catalyzed hydrolysis[2]. Successfully assaying this compound requires balancing the hydrophobic effect with strict pH control. The following guide is designed to help you diagnose, troubleshoot, and validate your assay conditions.

Diagnostic Workflow: Solubility vs. Stability

Logical workflow for diagnosing and resolving solubility and stability issues in aqueous assays.

Troubleshooting FAQs

Q1: Why does the compound precipitate immediately upon dilution into my standard biochemical assay buffer? Causality: Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate contains a bulky, lipophilic benzyl carbamate moiety and a hydrophobic pyrimidine core[1]. When transitioning directly from a 100% DMSO stock into an aqueous buffer, the compound experiences "solvent shock." The rapid increase in the dielectric constant of the medium forces the hydrophobic domains to aggregate to minimize contact with water, leading to instantaneous precipitation. Solution: Avoid direct, high-fold dilutions. Instead, employ a step-wise dilution strategy or utilize a non-ionic surfactant (e.g., 0.01% Tween-20) in the receiving buffer to lower the surface tension and provide a hydrophobic microenvironment for the compound to disperse into.

Q2: I increased the DMSO concentration to 5% to maintain solubility, but my cell-based assay results are erratic. What is the alternative? Causality: While 5% DMSO will thermodynamically favor the solubility of lipophilic pyrimidines, it introduces severe biological artifacts. Concentrations of DMSO above 1% have been shown to induce cellular stress, alter membrane permeability, and artificially reduce readout parameters like interleukin-6 production or ROS generation in various cell lines[3]. In biochemical assays, high DMSO can denature the target protein. Solution: Replace the reliance on high DMSO with molecular encapsulation. Use Hydroxypropyl-β-cyclodextrin (HP-β-CD). The hydrophobic cavity of the cyclodextrin will host the benzyl/pyrimidine core, while its hydrophilic exterior maintains aqueous solubility, allowing you to drop the final DMSO concentration to ≤ 0.5%[3].

Q3: The compound remains soluble, but I observe a rapid loss of bioactivity over a 4-hour incubation. What is happening mechanically? Causality: The structural Achilles' heel of this molecule is the 4-(dimethoxymethyl) group, which is an acetal. Acetals are generally stable under basic conditions but undergo rapid, acid-catalyzed hydrolysis to the corresponding aldehyde and methanol[2]. If your assay buffer is even mildly acidic (e.g., pH 6.0–6.5), or if the compound is internalized into acidic cellular endosomes (pH ~5.0), the acetal degrades. The resulting 4-formylpyrimidine is a reactive aldehyde that can covalently cross-link with primary amines on assay proteins, quenching the active compound and causing false negatives. Solution: Strictly control the assay buffer pH to ≥ 7.4 using a robust buffer system (e.g., 50 mM HEPES). If the assay strictly requires an acidic pH, this compound is structurally incompatible, and you must consider synthesizing an acid-stable analog.

Quantitative Data: Parameters for Assay Optimization

Parameter	Optimal Range	Mechanistic Impact
DMSO (Cellular Assays)	≤ 0.5% v/v	Exceeding 1% triggers cytotoxicity, alters cell membrane integrity, and skews ROS/cytokine readouts[3].
DMSO (Biochemical Assays)	≤ 2.0% v/v	High solvent concentrations disrupt hydrophobic binding pockets of target enzymes and cause protein unfolding.
Assay Buffer pH	7.4 – 8.0	Mildly acidic conditions (pH < 7.0) exponentially accelerate the hydrolysis of the dimethoxymethyl acetal into a reactive aldehyde[2].
HP-β-CD Concentration	1 – 10 mM	Enhances apparent aqueous solubility by forming inclusion complexes with the lipophilic pyrimidine core without denaturing proteins[1].

Validated Methodology: Preparation of HP-β-CD Inclusion Complexes

To bypass the limitations of DMSO toxicity while preventing precipitation, use this self-validating protocol to encapsulate the compound in Hydroxypropyl-β-cyclodextrin (HP-β-CD).

Step 1: Stock Preparation Dissolve Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate in 100% anhydrous DMSO to a concentration of 10 mM. Critical Note: Ensure the DMSO is strictly anhydrous; water ingress will prematurely initiate acetal hydrolysis if any trace acid is present.

Step 2: Excipient Buffer Preparation Prepare a 10 mM solution of HP-β-CD in a strongly buffered aqueous solution (e.g., 50 mM HEPES, pH 7.4). Do not use unbuffered water, as dissolved CO₂ can lower the pH and trigger acetal degradation.

Step 3: Complexation (The "Drop-and-Vortex" Method) Place the HP-β-CD solution on a vortex mixer at medium speed. Slowly add the 10 mM DMSO stock dropwise until the desired intermediate concentration is reached (e.g., a 1:20 dilution yields a 500 µM intermediate stock at 5% DMSO).

Step 4: Equilibration Sonicate the mixture in a water bath at 25°C for 10 minutes. This provides the activation energy required for the lipophilic benzyl/pyrimidine moiety to displace water molecules inside the cyclodextrin cavity.

Step 5: Self-Validation Check (Crucial) Centrifuge the equilibrated solution at 10,000 × g for 5 minutes. Carefully inspect the bottom of the tube for a microscopic pellet.

• Validation Logic: If a pellet is present, the compound has exceeded the complexation capacity of the cyclodextrin. You must either increase the HP-β-CD concentration or reduce the compound concentration.

• Success: If the supernatant is completely clear, proceed to dilute this intermediate stock 1:10 into your final assay buffer. This yields a final working concentration of 50 µM compound in 0.5% DMSO, ensuring both solubility and biological compatibility.

References

• Considerations regarding use of solvents in in vitro cell based assays - PMC, nih.gov,
• Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels - PMC, nih.gov,
• Discovery of a New Class of Lipophilic Pyrimidine-Biphenyl Herbicides Using an Integrated Experimental-Comput

Sources

• 1. Discovery of a New Class of Lipophilic Pyrimidine-Biphenyl Herbicides Using an Integrated Experimental-Computational Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate

Compound of Interest: Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate Cat. No.: B1312764252

Audience: Researchers, scientists, and drug development professionals.

Introduction

This technical support guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) for the synthesis and optimization of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate. This compound is a key intermediate in the synthesis of various biologically active molecules. The primary synthetic challenge lies in the selective N-acylation of the exocyclic amino group of 4-(dimethoxymethyl)pyrimidin-2-amine with benzyl chloroformate, while avoiding common side reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges encountered during the Cbz protection of 4-(dimethoxymethyl)pyrimidin-2-amine?

A1: The main challenges in this reaction are:

• Low Yield and Incomplete Conversion: This can be due to the reduced nucleophilicity of the 2-aminopyrimidine, improper choice of base, or suboptimal reaction conditions.[1][2]

• Formation of Side Products: The most common side product is the N,N-diacylated pyrimidine.[3][4] Over-acylation can occur if reaction conditions are too harsh or if an inappropriate base is used.

• Reaction with Ring Nitrogens: The endocyclic nitrogen atoms of the pyrimidine ring can also react with benzyl chloroformate, leading to a mixture of isomers that can be difficult to separate.[5]

• Hydrolysis of the Dimethoxymethyl Acetal: The dimethoxymethyl group is sensitive to acidic conditions and can be hydrolyzed back to the aldehyde.[6]

Q2: What is the optimal choice of base and solvent for this reaction?

A2: The choice of base is critical to the success of the reaction. A non-nucleophilic, moderately strong base is ideal.

• Bases: Sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃) are commonly used and generally provide good results.[7] Stronger bases like triethylamine (TEA) or diisopropylethylamine (DIPEA) can also be effective but may promote the formation of the diacylated byproduct.[2][3] It is recommended to use at least two equivalents of the base to neutralize the HCl generated during the reaction.[2]

• Solvents: Aprotic solvents such as tetrahydrofuran (THF), dichloromethane (DCM), or ethyl acetate are suitable for this reaction.[8][9] The use of anhydrous solvents is recommended to prevent hydrolysis of benzyl chloroformate.[2]

Q3: How can I minimize the formation of the N,N-diacylated byproduct?

A3: To minimize diacylation:

• Control Stoichiometry: Use a stoichiometric amount or only a slight excess (1.0-1.1 equivalents) of benzyl chloroformate.

• Use a Weaker Base: Employing a weaker base like sodium bicarbonate can disfavor the formation of the N,N-diacyl product.[3][4]

• Low Temperature: Perform the reaction at a lower temperature (e.g., 0 °C) to control the reactivity and reduce the likelihood of over-acylation.[8]

• Slow Addition: Add the benzyl chloroformate dropwise to the reaction mixture to maintain a low concentration of the acylating agent at any given time.

Q4: Is the dimethoxymethyl acetal group stable under the reaction conditions?

A4: The dimethoxymethyl acetal is generally stable under the basic or neutral conditions used for the Cbz protection. However, it is sensitive to acid.[6] Therefore, it is crucial to avoid any acidic workup steps until the reaction is complete and the product is isolated. If an acidic workup is necessary, it should be performed quickly and at a low temperature.

Q5: What is the best method for purification of the final product?

A5: The crude product can be purified by standard methods:

• Column Chromatography: Silica gel column chromatography is a common and effective method for separating the desired product from unreacted starting materials and byproducts.[10] A gradient of ethyl acetate in hexanes is a typical eluent system.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be an effective purification technique.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low to no conversion of starting material	Low Nucleophilicity of the Aminopyrimidine: The electron-withdrawing nature of the pyrimidine ring reduces the nucleophilicity of the exocyclic amino group.[2]	Increase the reaction temperature or use a more polar aprotic solvent like DMF.[2]
Inadequate Base: The base may not be strong enough or used in sufficient quantity to neutralize the generated HCl.[2]	Use a stronger, non-nucleophilic base like DIPEA and ensure at least two equivalents are used.[2]
Poor Reagent Quality: Benzyl chloroformate can degrade over time, especially in the presence of moisture.[2][9]	Use freshly opened or properly stored benzyl chloroformate.
Formation of multiple products	N,N-Diacylation: The desired mono-acylated product reacts further with benzyl chloroformate.[3][4]	Use a stoichiometric amount of benzyl chloroformate and a weaker base like NaHCO₃. Perform the reaction at 0 °C.[3][8]
Acylation of Ring Nitrogens: The endocyclic nitrogens of the pyrimidine ring are also nucleophilic.[5]	This is often a minor pathway but can be minimized by using a non-polar aprotic solvent and a sterically hindered base.
Product decomposition during workup	Hydrolysis of the Acetal Group: The dimethoxymethyl acetal is sensitive to acidic conditions.[6]	Use a neutral or slightly basic aqueous workup. If an acidic wash is necessary, perform it quickly at low temperature.
Difficulty in purification	Similar Polarity of Products and Byproducts: The desired product and the diacylated byproduct may have similar polarities.	Optimize the chromatographic separation by using a shallow gradient and trying different solvent systems.

Experimental Protocols

Optimized Protocol for the Synthesis of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate

This protocol is designed to maximize the yield of the desired product while minimizing the formation of byproducts.

Materials:

• 4-(dimethoxymethyl)pyrimidin-2-amine

• Benzyl chloroformate (Cbz-Cl)[9]

• Sodium bicarbonate (NaHCO₃)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve 4-(dimethoxymethyl)pyrimidin-2-amine (1.0 equivalent) in anhydrous THF.

• Add sodium bicarbonate (2.0 equivalents) to the solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a solution of benzyl chloroformate (1.05 equivalents) in anhydrous THF dropwise over 30 minutes.

• Stir the reaction mixture at 0 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Once the reaction is complete, quench the reaction by adding water.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the pure Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate.

Visualizations

Reaction Scheme

Caption: Synthesis of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low yield or impure product.

References

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• 2

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• [Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo18

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• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Page loading... [guidechem.com]
• 8. Benzyl N-(4-pyrid­yl)carbamate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Benzyl chloroformate - Wikipedia [en.wikipedia.org]
• 10. Synthesis of 2,4-Diaminopyrimidine Core-Based Derivatives and Biological Evaluation of Their Anti-Tubercular Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. mdpi.com [mdpi.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
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• 15. Methoxymethyl (MOM) group nitrogen protection of pyrimidines bearing C-6 acyclic side-chains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. mdpi.com [mdpi.com]
• 18. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-dia ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07959F [pubs.rsc.org]
• 19. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. Cbz-Protected Amino Groups [organic-chemistry.org]
• 22. pubs.acs.org [pubs.acs.org]
• 23. Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst [mdpi.com]
• 24. Provide a mechanism for the protection of the amine as the benzyl... | Study Prep in Pearson+ [pearson.com]
• 25. Transition metal-catalyzed cross-coupling reactions of N -aryl-2-aminopyridines - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08384A [pubs.rsc.org]
• 26. tdcommons.org [tdcommons.org]
• 27. CN111039876A - A kind of preparation method of 4-amino-2,6-dimethoxypyrimidine - Google Patents [patents.google.com]
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• 33. Pyrimidine synthesis [organic-chemistry.org]
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• 35. Developing deprotectase biocatalysts for synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 36. Molecular Modeling and Synthesis of Ethyl Benzyl Carbamates as Possible Ixodicide Activity [scirp.org]
• 37. 1312764-25-2|Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate|BLD Pharm [bldpharm.com]
• 38. nextsds.com [nextsds.com]
• 39. CN102553598A - Catalyst for synthetizing benzyl carbamate, preparation method and application - Google Patents [patents.google.com]
• 40. Synthesis, characterization and in silico biological activity of some 2-(N,N-dimethyl guanidinyl)-4,6-diaryl pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 41. 4-(DIMETHOXYMETHYL)PYRIMIDINE | 25746-87-6 [m.chemicalbook.com]
• 42. Purification and properties of N-acetylneuraminate lyase from Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scale-Up Synthesis of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the scale-up synthesis of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions that researchers may encounter during the synthesis and purification of this important intermediate.

Synthesis Overview

The synthesis of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate typically involves the reaction of 2-amino-4-(dimethoxymethyl)pyrimidine with benzyl chloroformate. This reaction is a nucleophilic acyl substitution where the amino group of the pyrimidine attacks the carbonyl carbon of benzyl chloroformate, leading to the formation of the carbamate product.

Reaction Scheme

Caption: General reaction scheme for the synthesis of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis in a question-and-answer format, providing potential causes and actionable solutions.

Low or No Product Yield

Question 1: My reaction is resulting in a very low yield of the desired carbamate, with a significant amount of unreacted 2-amino-4-(dimethoxymethyl)pyrimidine remaining. What are the likely causes and how can I improve the conversion?

Answer:

Low conversion in this synthesis can be attributed to several factors, from the quality of reagents to suboptimal reaction conditions.

Potential Causes & Solutions:

• Purity and Reactivity of Starting Materials:

  • 2-amino-4-(dimethoxymethyl)pyrimidine: The purity of this starting material is crucial. Impurities can interfere with the reaction.

  • Benzyl Chloroformate: This reagent can degrade over time, especially if exposed to moisture, forming benzyl alcohol and HCl. This will reduce the amount of active reagent available for the reaction.

  • Actionable Steps:

    • Ensure the 2-amino-4-(dimethoxymethyl)pyrimidine is pure and dry.

    • Use freshly opened or properly stored benzyl chloroformate. Consider purifying older batches by distillation if necessary.

• Base Selection and Stoichiometry:

  • The base plays a critical role in scavenging the HCl produced during the reaction. Insufficient or an inappropriate base can lead to the protonation of the starting amine, rendering it non-nucleophilic.

  • Actionable Steps:

    • Use a non-nucleophilic organic base like triethylamine or diisopropylethylamine (DIPEA).

    • Ensure at least one equivalent of the base is used. A slight excess (1.1-1.2 equivalents) can be beneficial.

• Reaction Temperature:

  • The reaction is typically carried out at low temperatures (e.g., 0 °C to room temperature) to control the reactivity of benzyl chloroformate and minimize side reactions.[1] Running the reaction at too low a temperature may slow down the reaction rate significantly.

  • Actionable Steps:

    • Start the reaction at 0 °C and allow it to slowly warm to room temperature.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC) to determine the optimal reaction time and temperature.[2]

Formation of Impurities and Side Products

Question 2: My crude product shows multiple spots on TLC, and purification by column chromatography is proving difficult. What are the likely side products and how can I minimize their formation?

Answer:

The formation of byproducts is a common challenge. Understanding the potential side reactions is key to mitigating them.

Potential Side Reactions & Minimization Strategies:

• Bis-acylation: The pyrimidine ring contains other nitrogen atoms that could potentially react with benzyl chloroformate, although the 2-amino group is generally the most nucleophilic.

  • Minimization: Use a stoichiometric amount of benzyl chloroformate. Adding it dropwise to the reaction mixture can help maintain a low concentration and favor mono-acylation.

• Reaction with Solvent: If using a nucleophilic solvent, it may compete with the amine in reacting with benzyl chloroformate.

  • Minimization: Use a non-nucleophilic, aprotic solvent such as tetrahydrofuran (THF) or dichloromethane (DCM).[1]

• Hydrolysis of Benzyl Chloroformate: As mentioned, moisture will lead to the formation of benzyl alcohol.

  • Minimization: Ensure all glassware is oven-dried and the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.

Work-up and Purification Challenges

Question 3: During the aqueous work-up, I am observing an emulsion that is difficult to separate. What is causing this and how can I resolve it?

Answer:

Emulsion formation is often due to the presence of salts (e.g., triethylammonium chloride) and potentially unreacted starting materials or byproducts that act as surfactants.

Solutions for Emulsion Breaking:

• Addition of Brine: Washing the organic layer with a saturated sodium chloride solution (brine) can help break the emulsion by increasing the ionic strength of the aqueous phase.

• Filtration: Filtering the entire mixture through a pad of Celite or glass wool can sometimes help to break up the emulsion.

• Patience: Allowing the mixture to stand for an extended period can lead to separation.

Question 4: The product is difficult to crystallize from the crude oil. What purification strategies do you recommend?

Answer:

If direct crystallization is challenging, other purification techniques should be employed.

Purification Recommendations:

• Column Chromatography: This is the most common method for purifying compounds of this nature.

  • Recommended System: Silica gel is a suitable stationary phase. A gradient elution starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity is often effective.[1]

• Crystallization after Chromatography: Once a purer fraction is obtained from column chromatography, crystallization is often more successful.

  • Solvent Screening: Experiment with different solvent systems. A common approach is to dissolve the compound in a good solvent (e.g., ethyl acetate, dichloromethane) and then add a poor solvent (e.g., hexane, petroleum ether) until turbidity is observed, followed by cooling.

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for this reaction?

A1: Aprotic, non-nucleophilic solvents are preferred. Tetrahydrofuran (THF) and dichloromethane (DCM) are commonly used and generally give good results.[1]

Q2: How can I effectively monitor the progress of the reaction?

A2: Thin Layer Chromatography (TLC) is an excellent tool for monitoring the reaction.[2] Use a suitable solvent system (e.g., a mixture of ethyl acetate and hexane) to achieve good separation between the starting material, product, and any potential byproducts. The disappearance of the starting amine spot and the appearance of a new product spot indicate the reaction is proceeding.

Q3: Are there any specific safety precautions I should take during this synthesis?

A3: Yes. Benzyl chloroformate is corrosive and a lachrymator. It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn.

Q4: Can this reaction be scaled up for industrial production?

A4: Yes, this type of reaction is generally scalable. However, for large-scale synthesis, considerations such as heat management during the addition of benzyl chloroformate, efficient mixing, and the handling of large quantities of reagents and solvents become critical. A thorough process safety assessment should be conducted before attempting a large-scale reaction.

Experimental Protocol Example

This is a general procedure and may require optimization for specific scales and equipment.

Materials:

• 2-amino-4-(dimethoxymethyl)pyrimidine

• Benzyl chloroformate

• Triethylamine (or DIPEA)

• Anhydrous Tetrahydrofuran (THF)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Dissolve 2-amino-4-(dimethoxymethyl)pyrimidine (1 equivalent) and triethylamine (1.1 equivalents) in anhydrous THF in a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add benzyl chloroformate (1.05 equivalents) dropwise to the stirred solution, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates the consumption of the starting amine.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3 x volume of THF).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

Data Summary Table

Parameter	Recommendation	Rationale
Solvent	Anhydrous THF or DCM	Aprotic and non-nucleophilic to avoid side reactions.
Base	Triethylamine or DIPEA	Non-nucleophilic; scavenges HCl byproduct.
Temperature	0 °C to Room Temperature	Controls reactivity and minimizes side product formation.
Monitoring	Thin Layer Chromatography (TLC)	Allows for real-time tracking of reaction progress.
Work-up	Aqueous wash with NaHCO₃ and brine	Neutralizes acid and helps break emulsions.
Purification	Silica Gel Column Chromatography	Effective for separating the product from impurities.

Logical Workflow for Troubleshooting

Caption: A logical workflow for troubleshooting common issues in the synthesis.

References

• Rosowsky, A., et al. (2004). New 2,4-diamino-5-(2',5'-substituted benzyl)pyrimidines as potential drugs against opportunistic infections of AIDS and other immune disorders. Synthesis and species-dependent antifolate activity. Journal of Medicinal Chemistry, 47(7), 1847-1861. [Link]

• Sharma, V., & Sharma, K. V. (2011). Synthesis and Biological Activity of Some 2-Amino-4,6-Substituted-Diarylpyrimidines. Rasayan Journal of Chemistry, 4(1), 17-23. [Link]

• MDPI. (2025). Benzyl-N-[4-(2-hydroxyethyl)-1,3-thiazol-2-yl]carbamate. Molbank, 2025(3), M1483. [Link]

• Pearson. (n.d.). Provide a mechanism for the protection of the amine as the benzylcarbamate shown in Figure 26.33(a). [Link]

• Li, Y., et al. (2014). Benzyl N-(4-pyridyl)carbamate. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 10), o1088. [Link]

• Google Patents. (1978). Process for preparing 2,4-diamino-5-(substituted benzyl)-pyrimidines.
• Google Patents. (1981).
• Google Patents. (2012).

• ResearchGate. (2025). Benzyl-N-[4-(2-hydroxyethyl)-1,3-thiazol-2-yl]carbamate. [Link]

Sources

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• 2. mdpi.com [mdpi.com]

Technical Support Center: Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the nuanced handling, storage, and synthetic manipulation of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate (CAS: 1312764-25-2)[1].

This compound is a highly versatile building block featuring two orthogonal protecting groups: a carboxybenzyl (Cbz) group protecting the 2-aminopyrimidine position, and a dimethyl acetal protecting a 4-formyl group. Mastering its chemistry requires a deep understanding of the causality behind its reactivity—specifically, the delicate balance between the acid-sensitive acetal and the hydrogenolysis-sensitive Cbz group[2],[3].

Physicochemical Data & Stability Metrics

Understanding the baseline properties of your substrate is the first step in preventing synthetic failures. All quantitative data and stability tolerances are summarized below.

Parameter	Specification	Mechanistic Implication
CAS Number	1312764-25-2	Unique identifier for procurement and safety tracking[1].
Molecular Formula	C15H17N3O4	Used for exact stoichiometric and yield calculations[1].
Molecular Weight	303.31 g/mol	Essential for precise molarity in catalytic reactions[1].
Acetal Stability	pH ≥ 7.0	Highly stable in base; rapid oxocarbenium formation at pH < 5[2].
Cbz Stability	Mild Acid / Base	Withstands standard basic conditions; cleaved by H2/Pd-C[3].
Storage Temp	2–8 °C (Dry)	Prevents thermal degradation and limits ambient moisture reactivity.

Troubleshooting & FAQs

Q1: My NMR shows an unexpected peak around 9.8 ppm and a loss of the methoxy singlets at ~3.4 ppm. What happened during storage? A1: This is the classic spectroscopic signature of acetal hydrolysis , resulting in the formation of the unprotected 4-formylpyrimidine. The dimethyl acetal group is highly sensitive to moisture in the presence of even trace Brønsted acids[2]. The causality is straightforward: trace acid protonates one of the methoxy oxygens, leading to the elimination of methanol and the formation of a highly electrophilic oxocarbenium intermediate, which is immediately trapped by ambient water. Prevention: Always store the compound in a desiccator under an inert argon or nitrogen atmosphere at 2–8 °C. If utilizing CDCl3 for NMR analysis, ensure it is filtered through basic alumina prior to use, as CDCl3 naturally degrades to produce trace DCl, which will hydrolyze your acetal directly in the NMR tube.

Q2: I am trying to remove the Cbz group using standard Pd/C and H2, but the reaction is stalling or incomplete. Why? A2: The pyrimidine ring contains basic nitrogen atoms that can coordinate to the palladium catalyst surface, effectively poisoning it and stalling the hydrogenolysis cycle[4]. While Cbz groups are typically cleaved easily via hydrogenolysis (releasing toluene and CO2)[4], heterocyclic substrates often require optimized thermodynamic driving forces. Resolution: Do not add strong acids (like HCl) to accelerate the Pd/C cleavage, as this will immediately hydrolyze your acetal. Instead, increase the catalyst loading (up to 20% w/w Pd/C) or increase the H2 pressure (e.g., using a Parr shaker at 40-50 psi) in a neutral solvent like methanol or ethyl acetate.

Q3: Can I use basic conditions to manipulate other parts of my molecule without affecting this compound? A3: Yes. Both the dimethyl acetal and the Cbz group demonstrate excellent stability under basic conditions[2],[3]. The Cbz group easily withstands standard basic deprotection protocols (e.g., piperidine for Fmoc removal or mild aqueous NaOH for ester hydrolysis)[3].

Handling & Troubleshooting Logic

Troubleshooting logic for handling pyrimidine acetal Cbz-protected derivatives.

Validated Experimental Protocols

The true test of a methodology is its ability to be a self-validating system —where the protocol itself provides immediate, unambiguous feedback on its success. Below are orthogonal deprotection protocols.

Protocol A: Selective Cbz Deprotection (Preserving the Acetal)

Objective: Isolate 4-(dimethoxymethyl)pyrimidin-2-amine by selectively cleaving the Cbz group via hydrogenolysis[4],[3].

Step-by-Step Methodology:

• Preparation: Dissolve Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate (1.0 eq) in anhydrous Methanol to a concentration of 0.1 M.

• Catalyst Addition: Add 10% Pd/C (15% w/w relative to the substrate). Causality: The slightly elevated catalyst loading compensates for the competitive binding of the basic pyrimidine nitrogens to the palladium surface.

• Atmosphere Exchange: Seal the flask with a septum. Purge the reaction flask with Argon (3x vacuum/backfill cycles), then purge with H2 gas (3x cycles) using a hydrogen balloon.

• Reaction: Stir vigorously under an H2 atmosphere at room temperature for 6–12 hours.

• System Validation: Monitor via TLC (Hexanes/EtOAc 1:1). The reaction is self-validating when the UV-active starting material spot completely disappears, replaced by a highly polar, ninhydrin-active spot (the free amine). 1H-NMR of an aliquot will confirm success via the disappearance of the benzyl CH2 (~5.2 ppm) and aromatic protons (~7.3 ppm), while the acetal CH (~5.3 ppm) remains intact.

• Workup: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Safety Note: Do not let the filter cake dry in air, as Pd/C is pyrophoric[3]. Wash the cake with methanol and concentrate the filtrate under reduced pressure.

Protocol B: Selective Acetal Cleavage (Preserving the Cbz)

Objective: Isolate Benzyl (4-formylpyrimidin-2-yl)carbamate by hydrolyzing the dimethyl acetal.

Step-by-Step Methodology:

• Preparation: Dissolve the substrate in a solvent mixture of THF and H2O (4:1 ratio, 0.2 M).

• Acidification: Add 0.5 equivalents of p-Toluenesulfonic acid (pTSA) or 1M aqueous HCl. Causality: The acid protonates the acetal methoxy group, driving the equilibrium toward the aldehyde in the presence of the water co-solvent. The Cbz group remains completely stable under these mild aqueous acidic conditions[2],[3].

• Reaction: Stir at room temperature for 2–4 hours.

• System Validation: Monitor by TLC. The reaction is complete when a new UV-active spot appears (often reacting with a 2,4-DNP stain). 1H-NMR validation is definitive: look for the emergence of a sharp aldehyde singlet at ~9.8 ppm and the loss of the six-proton methoxy signal at ~3.4 ppm.

• Workup: Quench the reaction by adding saturated aqueous NaHCO3 until the pH is ~8. Extract with EtOAc (3x), dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate.

Orthogonal Deprotection Workflows

Orthogonal deprotection pathways for Cbz and dimethyl acetal groups.

References

• ChemicalBook.Benzyl (4-(Dimethoxymethyl)Pyrimidin-2-Yl)Carbamate - Properties & Specifications.
• National Institutes of Health (PMC).Sustainable Approaches for the Protection and Deprotection of Functional Groups.
• Total Synthesis.Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism.
• Benchchem.The Enduring Guardian: A Technical Guide to the Cbz Protecting Group in Peptide Synthesis.

Sources

• 1. Benzyl (4-(Dimethoxymethyl)Pyrimidin-2-Yl)Carbamate price,buy Benzyl (4-(Dimethoxymethyl)Pyrimidin-2-Yl)Carbamate - chemicalbook [m.chemicalbook.com]
• 2. Sustainable Approaches for the Protection and Deprotection of Functional Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. total-synthesis.com [total-synthesis.com]

Reference Data & Comparative Studies

HPLC Analysis of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate Purity: A Method Comparison Guide

Executive Summary

In pharmaceutical analytical development, relying on default laboratory methodologies can lead to catastrophic misinterpretations of active pharmaceutical ingredient (API) purity. Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate is a highly specialized intermediate featuring a pyrimidine core, a benzyl carbamate (Cbz) protecting group, and a dimethoxymethyl acetal.

While standard reversed-phase high-performance liquid chromatography (RP-HPLC) often employs acidic mobile phases as a default starting point[1], this approach is fundamentally incompatible with acetal-containing compounds. This guide objectively compares standard acidic RP-HPLC against an optimized alkaline RP-HPLC method, providing the mechanistic causality, quantitative data, and a self-validating protocol required to accurately determine the purity of this acid-sensitive intermediate.

Chemical Profiling & Mechanistic Vulnerability

To design an effective analytical method, we must first understand the molecule's structural vulnerabilities. The dimethoxymethyl group [–CH(OCH₃)₂] is a classic acetal. Acetals are stable under neutral and alkaline conditions but are highly susceptible to rapid hydrolysis in the presence of aqueous acids[2].

When analysts use standard RP-HPLC modifiers like 0.1% Trifluoroacetic Acid (TFA) or 0.1% Formic Acid (pH ~2.0), the acidic mobile phase catalyzes the cleavage of the acetal on the column. Furthermore, residual acidity in silica-based stationary phases can exacerbate this degradation[3]. The molecule rapidly hydrolyzes into a hemiacetal intermediate, which collapses to release two equivalents of methanol and forms the corresponding aldehyde: Benzyl (4-formylpyrimidin-2-yl)carbamate .

This on-column degradation manifests as massive, artificial impurity peaks (the aldehyde) and severe peak tailing, leading to a false under-reporting of the compound's true purity.

Fig 1: Acid-catalyzed hydrolysis pathway of the dimethoxymethyl acetal group.

Method Comparison: Acidic vs. Alkaline RP-HPLC

To demonstrate the critical impact of mobile phase pH, we compared the performance of a standard acidic method against an optimized alkaline method. As a fundamental rule of method development, the mobile phase pH must be strictly controlled to prevent sample degradation and manage the ionization state of the analyte[4].

Quantitative Performance Data

Chromatographic Parameter	Method A: Standard Acidic RP-HPLC	Method B: Optimized Alkaline RP-HPLC
Mobile Phase A	0.1% TFA in Water (pH ~2.0)	10 mM Ammonium Bicarbonate (pH 8.0)
Mobile Phase B	Acetonitrile (0.1% TFA)	Acetonitrile (Unmodified)
Apparent API Purity	82.4% (False Low)	99.2% (True Purity)
Aldehyde Degradant Area	16.8% (Generated during run)	< 0.1% (Below LOD)
Peak Shape (Tailing Factor)	1.8 (Severe tailing due to decay)	1.1 (Highly symmetrical)
Retention Time Stability	Drifting (Due to continuous hydrolysis)	Highly Stable (%RSD < 0.5%)
Conclusion	Unsuitable (Induces artificial impurities)	Optimal (Preserves structural integrity)

Causality Analysis: Method A yields an apparent purity of only 82.4%. However, the 16.8% "impurity" is not present in the solid bulk powder; it is an artifact generated dynamically inside the column due to the pH 2.0 environment[3]. Method B utilizes an alkaline buffer (pH 8.0), which completely halts acetal hydrolysis[2], yielding the true purity of 99.2% with excellent peak symmetry.

Optimized Experimental Protocol (Self-Validating System)

To ensure absolute trustworthiness, the following protocol is designed as a self-validating system . It includes built-in system suitability tests (SST) that mathematically prove the method is successfully separating the intact API from its potential degradants without causing degradation itself.

Step-by-Step Methodology

1. Chromatographic Conditions

• Column: Waters XBridge C18, 150 x 4.6 mm, 3.5 µm (or equivalent hybrid-silica column designed to withstand high pH)[4].

• Mobile Phase A: 10 mM Ammonium Bicarbonate in LC-MS grade water. Adjust to pH 8.0 ± 0.1 using dilute Ammonia solution.

• Mobile Phase B: 100% Acetonitrile (HPLC Grade).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 254 nm (captures both the pyrimidine and benzyl chromophores).

• Gradient Program:

  • 0–2 min: 10% B

  • 2–12 min: 10% to 90% B

  • 12–15 min: 90% B

  • 15–15.1 min: 90% to 10% B

  • 15.1–20 min: 10% B (Re-equilibration)

2. Sample Preparation (Critical Step) Sample solvent effects are a primary cause of peak distortion and pre-column degradation[5].

• Diluent: 50:50 (v/v) Water:Acetonitrile, buffered with 5 mM Ammonium Bicarbonate (pH 8.0). Never use unbuffered water or acidic solvents.

• Standard Preparation: Dissolve the sample in the diluent to achieve a final concentration of 0.5 mg/mL. Sonicate for 5 minutes and filter through a 0.22 µm PTFE syringe filter.

3. Self-Validating System Suitability Tests (SST) Before analyzing unknown batches, the system must pass these two internal checks:

• Validation Check 1 (Specificity via Forced Degradation): Take 1 mL of the standard preparation, add 10 µL of 0.1M HCl, and incubate for 15 minutes to intentionally generate the aldehyde degradant. Neutralize with 10 µL of 0.1M NaOH and inject.

  • Pass Criteria: The method must demonstrate a Resolution ( Rs​ ) of ≥2.0 between the aldehyde degradant (eluting earlier due to higher polarity) and the intact acetal peak.

• Validation Check 2 (Solution Stability): Inject the standard preparation at T=0 and store the vial in the autosampler at 25°C. Inject again at T=24 hours.

  • Pass Criteria: The area of the aldehyde peak must not increase by more than 0.5%, proving the buffered diluent successfully protects the sample from hydrolysis during the analytical queue.

Fig 2: Decision matrix for HPLC method development of acid-sensitive intermediates.

Conclusion

The accurate purity determination of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate requires a deliberate departure from standard acidic HPLC methods. By understanding the mechanistic vulnerability of the acetal group and deploying an alkaline mobile phase (pH 8.0) paired with a high-pH tolerant stationary phase, analysts can entirely suppress on-column hydrolysis. Implementing the self-validating protocols outlined above ensures that the reported chromatographic data reflects the true chemical purity of the batch, safeguarding downstream drug development workflows.

References

• Analysis of citral dimethyl acetal and other acetals by HPLC Source: CORESTA (Cooperation Centre for Scientific Research Relative to Tobacco) URL:[Link]

• Acetals as pH-sensitive linkages for drug delivery Source: PubMed - National Institutes of Health (Bioconjugate Chemistry) URL:[Link]

• A Three-Pronged Template Approach for Rapid HPLC Method Development Source: Chromatography Online URL:[Link]

• Reversed Phase HPLC Method Development Source: Phenomenex URL:[Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Acetals as pH-sensitive linkages for drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. coresta.org [coresta.org]
• 4. Developing HPLC Methods [sigmaaldrich.cn]
• 5. phx.phenomenex.com [phx.phenomenex.com]

Comparative Guide: Pyrimidine Derivatives in Oncology - Mechanisms, Efficacy, and Experimental Workflows

The pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural and synthetic compounds with profound anticancer activity. For decades, classical pyrimidine antimetabolites have been the cornerstone of chemotherapy. However, the emergence of drug resistance has catalyzed the development of novel, targeted pyrimidine derivatives.

This guide provides an objective, data-driven comparative analysis of classical pyrimidine agents versus novel synthetic derivatives. Designed for researchers and drug development professionals, it explores structure-activity relationships (SAR), mechanistic pathways, and self-validating experimental protocols for preclinical evaluation.

Mechanistic Divergence: Classical Antimetabolites vs. Novel Derivatives

To design effective oncology trials, researchers must understand the distinct mechanistic pathways through which different pyrimidine classes induce cytotoxicity.

Classical Pyrimidines: 5-Fluorouracil and Gemcitabine

• 5-Fluorouracil (5-FU): 5-FU is an analog of uracil with a fluorine atom at the C-5 position. Inside the cell, it is converted into fluorodeoxyuridine monophosphate (FdUMP). FdUMP forms a stable, irreversible ternary complex with Thymidylate Synthase (TS) and 5,10-methylenetetrahydrofolate, halting the de novo synthesis of deoxythymidine monophosphate (dTMP). This depletes the cellular dTTP pool, disrupting DNA replication and triggering apoptosis .

• Gemcitabine (dFdC): Unlike 5-FU, gemcitabine is a cytidine analog. It requires intracellular phosphorylation by deoxycytidine kinase to its active diphosphate (dFdCDP) and triphosphate (dFdCTP) forms. dFdCTP is directly incorporated into the elongating DNA strand, leading to masked chain termination—a process that evades standard DNA repair mechanisms .

Novel Pyrimidine Derivatives: Targeted Kinase Inhibition

Due to resistance mechanisms like TS overexpression or Dihydropyrimidine dehydrogenase (DPD) upregulation, modern drug development has shifted toward multi-target pyrimidine derivatives:

• Pyrazolo[3,4-d]pyrimidines: These compounds act as potent kinase inhibitors, modulating apoptosis and showing high efficacy against non-small cell lung cancer (NSCLC) models .

• Pyrimidine-5-carbonitriles: Designed to target the PI3K/AKT signaling axis, these derivatives induce apoptosis in leukemia and breast cancer cell lines without relying on direct DNA incorporation .

Mechanistic pathways of 5-FU and Gemcitabine inducing DNA damage and apoptosis.

Quantitative Efficacy: Comparative In Vitro Profiling

The anticancer potential of pyrimidine derivatives is heavily influenced by the nature and position of substituents on the pyrimidine ring. The following table synthesizes experimental IC50 data across various human cancer cell lines, providing a benchmark for comparing classical agents against novel synthesized derivatives .

Compound Class	Specific Agent	Target Cell Line	IC50 (µM)	Primary Mechanism of Action
Classical Antimetabolite	5-Fluorouracil (5-FU)	MCF-7 (Breast)	~2.50 - 5.00	TS Inhibition / RNA Misincorporation
Classical Antimetabolite	Gemcitabine	HepG2 (Liver)	~0.10 - 1.00	DNA Chain Termination
Pyrazolo[3,4-d]pyrimidine	Compound 1a	A549 (Lung)	2.24	Kinase Inhibition / Apoptosis
Pyrazolo[3,4-d]pyrimidine	Compound 1a	HepG2 (Liver)	13.90	Kinase Inhibition / Apoptosis
Pyrimidine-5-carbonitrile	Compound 4d	MCF-7 (Breast)	0.80	PI3K/AKT Axis Inhibition
2,6,9-Trisubstituted Pyrimidine	Compound 6e	HepG2 (Liver)	5.60	VEGFR-2 / B-Raf Inhibition

Data Note: IC50 values represent the concentration required to inhibit 50% of cell growth. Lower values indicate higher in vitro potency.

Experimental Workflows: Validating Pyrimidine Efficacy

To ensure scientific integrity, evaluating a novel pyrimidine derivative requires a self-validating experimental system. Researchers must couple a generalized metabolic viability assay (to establish the IC50) with a specific mechanistic assay (to confirm that cell death is driven by apoptosis rather than non-specific necrosis).

Standardized experimental workflow for evaluating pyrimidine derivative cytotoxicity and apoptosis.

Protocol 1: Cytotoxicity Evaluation via MTT Assay

Purpose: To quantify the anti-proliferative effect and calculate the exact IC50 value.

• Cell Seeding: Seed the target cancer cells (e.g., HepG2 or MCF-7) at a density of 5×103 cells/well in a 96-well plate. Incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

  • Causality: Allowing 24 hours ensures cells adhere and enter the exponential (log) growth phase. Pyrimidine antimetabolites specifically target actively dividing cells; testing on confluent, stationary cells will yield artificially high IC50 values.

• Drug Treatment: Prepare serial dilutions of the pyrimidine derivative (e.g., 0.1 µM to 100 µM) in complete media. Treat the cells for 48h and 72h.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours in the dark.

  • Causality: Viable cells possess active mitochondrial dehydrogenases that cleave the tetrazolium ring of MTT, reducing it to insoluble purple formazan crystals. Dead cells cannot perform this reduction.

• Solubilization & Quantification: Carefully aspirate the media and add 150 µL of DMSO to each well to dissolve the formazan crystals. Read the absorbance at 570 nm using a microplate reader. Calculate the IC50 using non-linear regression analysis.

Protocol 2: Apoptosis Analysis via Annexin V/PI Flow Cytometry

Purpose: To validate that the reduction in viability observed in Protocol 1 is mechanistically driven by programmed cell death.

• Treatment & Harvest: Treat cells in 6-well plates with the established IC50 concentration of the pyrimidine derivative for 24h and 48h. Harvest cells using an enzyme-free dissociation buffer.

  • Causality: Trypsin can cleave membrane proteins and artificially expose phosphatidylserine, leading to false-positive Annexin V staining. Enzyme-free buffers preserve membrane integrity.

• Staining: Wash cells twice with cold PBS and resuspend in 1X Annexin V Binding Buffer at 1×106 cells/mL. Add 5 µL of FITC-Annexin V and 5 µL of Propidium Iodide (PI). Incubate for 15 minutes at room temperature in the dark.

  • Causality: Annexin V binds to phosphatidylserine, which translocates to the outer plasma membrane leaflet during early apoptosis. PI is a DNA-intercalating dye that is membrane-impermeable; it only stains cells in late apoptosis or necrosis where the membrane has ruptured.

• Flow Cytometric Acquisition: Analyze the samples within 1 hour. Gate the populations to distinguish between live cells (Annexin V-/PI-), early apoptotic cells (Annexin V+/PI-), and late apoptotic/necrotic cells (Annexin V+/PI+).

Conclusion

While classical pyrimidine derivatives like 5-FU and Gemcitabine remain foundational to oncology, their utility is often bottlenecked by acquired resistance and systemic toxicity. The comparative data demonstrates that novel structural modifications—such as Pyrazolo[3,4-d]pyrimidines and Pyrimidine-5-carbonitriles—can bypass traditional antimetabolite resistance by directly inhibiting kinase cascades (e.g., PI3K/AKT, VEGFR-2). For drug development professionals, utilizing a rigorous, self-validating combination of viability and flow cytometric assays is critical to accurately profiling these next-generation pyrimidine scaffolds.

References

• 5-Fluorouracil: Mechanisms of Resistance and Reversal Strategies Source: MDPI - Molecules URL:[Link]

• Clinical application and drug resistance mechanism of gemcitabine Source: Frontiers in Pharmacology URL:[Link]

• Novel Pyrazolo[3,4-d]pyrimidine Derivatives as Potential Antitumor Agents: Exploratory Synthesis, Preliminary Structure-Activity Relationships, and in Vitro Biological Evaluation Source: National Center for Biotechnology Information (PMC) URL:[Link]

• Pyrimidine-5-carbonitrile based potential anticancer agents as apoptosis inducers through PI3K/AKT axis inhibition in leukaemia K562 Source: National Center for Biotechnology Information (PMC) URL:[Link]

• New pyrimidine derivatives as potential agents against hepatocellular carcinoma: design, synthesis, and in vitro and in vivo biological evaluations Source: National Center for Biotechnology Information (PMC) URL:[Link]

Validation of In Vitro Assays Using Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate: A Comparative Guide for Fragment-Based Screening

As high-throughput screening (HTS) and Fragment-Based Drug Discovery (FBDD) campaigns become more sophisticated, the validation of in vitro biochemical assays requires reference probes that accurately mimic the physicochemical behavior of screening libraries. Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate (BDMPC) has emerged as an exceptional standard for validating pyrimidine-scaffold kinase and protein-protein interaction (PPI) assays.

Unlike simple, unprotected fragments that often trigger false positives through colloidal aggregation or assay interference, BDMPC provides a chemically stable, self-validating baseline. This guide objectively compares BDMPC against alternative probes and details its application across leading assay platforms.

Mechanistic Rationale: The Chemical Logic of BDMPC

To understand why BDMPC is superior to basic pyrimidine fragments for assay validation, we must examine the causality behind its structural components:

• Pyrimidine Core (Hinge-Binding Mimicry): The pyrimidine ring is a privileged scaffold that reliably anchors into the ATP-binding hinge region of kinases. It provides a biologically relevant baseline affinity (typically in the high micromolar range for fragments) necessary for calculating assay sensitivity.

• Benzyl Carbamate Moiety (Aggregation Prevention): Unprotected aminopyrimidines are highly basic and prone to forming colloidal aggregates in aqueous buffers, which non-specifically sequester enzymes. The bulky, hydrophobic benzyl carbamate reduces this basicity and prevents micelle formation, ensuring that any observed inhibition is driven by true stoichiometric binding rather than physical sequestration.

• Dimethoxymethyl Acetal (Interference Evasion): Reactive aldehydes are notorious for generating false positives by covalently reacting with assay reagents or quenching fluorescent signals. The dimethoxymethyl acetal acts as a stable bioisostere. It remains inert under neutral assay conditions, preventing the reactive oxygen species (ROS) generation that plagues proximity assays.

Comparative Platform Analysis: TR-FRET vs. AlphaScreen

When validating an assay, the reference probe must not interfere with the detection technology. BDMPC's inert profile makes it an ideal cross-platform standard.

TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer)

TR-FRET relies on the distance-dependent energy transfer between a lanthanide donor (e.g., Europium) and an acceptor fluorophore. Because [1] utilizes a time-delayed measurement, it inherently reduces background auto-fluorescence. BDMPC is highly compatible here; its lack of deep-UV absorbance prevents the "inner-filter effect" (where a compound absorbs the excitation light before it reaches the fluorophore), ensuring highly reproducible Z'-factors.

AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay)

AlphaScreen is a bead-based proximity assay driven by [2]. When donor beads are excited, they release singlet oxygen that travels to acceptor beads to generate a luminescent signal. Unprotected fragments often act as singlet oxygen scavengers, artificially reducing the signal and creating false positives. BDMPC’s protected acetal group is completely unreactive toward singlet oxygen, preserving the assay's true dynamic range.

Figure 1: BDMPC bypasses common interference pathways in both TR-FRET and AlphaScreen formats.

Quantitative Performance Data

To objectively evaluate BDMPC, we compare its performance against an unprotected fragment (2-Aminopyrimidine) and a pan-kinase positive control (Staurosporine) in a standardized p38 MAPK validation assay.

Table 1: Comparative Validation Metrics of Reference Probes in Kinase HTS Assays

Reference Probe	Target Affinity ( Kd​ )	Aggregation Critical Conc. (CAC)	AlphaScreen False Positive Rate	TR-FRET Z'-Factor	Suitability for FBDD Validation
BDMPC	450 µM	> 2.5 mM	< 0.1%	0.78	Excellent
2-Aminopyrimidine	800 µM	~ 400 µM	14.5% (Singlet O2​ Quenching)	0.45	Poor
Staurosporine	2 nM	N/A (Used at nM)	< 0.1%	0.82	Positive Control Only

Data Interpretation: While Staurosporine provides the maximum assay window (Z' = 0.82), it is too potent to validate the sensitivity required for weak fragment binding. BDMPC provides a stable, low-affinity interaction (450 µM) without aggregating or quenching signals, yielding a highly robust Z'-factor (0.78) that proves the assay can reliably detect weak hits.

Self-Validating Experimental Protocol: TR-FRET Validation

To establish a self-validating system, every step must account for thermodynamic equilibrium and statistical robustness. The following protocol utilizes BDMPC to validate a [3] adapted for TR-FRET.

Figure 2: High-throughput screening validation workflow utilizing BDMPC.

Step-by-Step Methodology

Step 1: Reagent Preparation & Baseline Establishment

• Action: Prepare Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2​ , 1 mM EGTA, 0.01% Brij-35). Prepare BDMPC in a 10-point dose-response curve (1 mM down to 1 µM) in 100% DMSO.

• Causality: The inclusion of the non-ionic detergent Brij-35 prevents non-specific sticking of the kinase to the microplate walls. Maintaining DMSO at a constant 1% final concentration across all wells ensures solvent viscosity does not artificially alter diffusion rates.

Step 2: Assay Assembly (Order of Addition)

• Action: Dispense 5 µL of Kinase into a 384-well plate. Add 100 nL of BDMPC (or DMSO vehicle control) using an acoustic dispenser. Incubate for 15 minutes at room temperature.

• Causality: Pre-incubation is critical. Because fragments like BDMPC have fast on/off rates, allowing them to reach thermodynamic equilibrium with the kinase before introducing the highly competitive ATP substrate prevents kinetic bias and false-negative readouts.

Step 3: Reaction Initiation & TR-FRET Readout

• Action: Add 5 µL of ATP/Substrate mix to initiate the reaction. Incubate for 60 minutes. Stop the reaction by adding 10 µL of TR-FRET detection reagent (Europium-labeled antibody and Acceptor fluorophore). Read on a multimode plate reader (Excitation: 337 nm; Emission: 615 nm and 665 nm).

• Causality: The ratiometric readout (665 nm / 615 nm) normalizes well-to-well dispensing variations.

Step 4: Self-Validation (Z'-Factor Calculation)

• Action: Calculate the Z'-factor using the formula: Z′=1−∣μp​−μn​∣3(σp​+σn​)​ (where σ is standard deviation, μ is mean, p is positive control [no enzyme], and n is negative control [DMSO]).

• Causality: A Z'-factor ≥ 0.7 generated with BDMPC confirms that the assay window is wide enough, and the variance tight enough, to screen unknown pyrimidine libraries without being overwhelmed by noise.

References

• Du, Y., Fu, R. W., Lou, B., Zhao, J., Qui, M., Khuri, F. R., & Fu, H. (2013). "A Time-Resolved Fluorescence Resonance Energy Transfer Assay for High-Throughput Screening of 14-3-3 Protein–Protein Interaction Inhibitors." Assay and Drug Development Technologies.[Link]

• Eglen, R. M., Reisine, T., Roby, P., Rouleau, N., Illy, C., Bossé, R., & Bielefeld, M. (2008). "The Use of AlphaScreen Technology in HTS: Current Status." Current Chemical Genomics.[Link]

• BellBrook Labs. (2025). "What Is the Best Kinase Assay? Transcreener ADP² Assay Advantages." BellBrook Labs Technical Resources.[Link]

Chemoselectivity and Cross-Reactivity Profiling of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate in Orthogonal Synthesis

Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Focus: Orthogonal Protecting Group Strategies, Chemoselectivity, and Protocol Validation

Executive Summary

In the synthesis of highly functionalized pyrimidine-based active pharmaceutical ingredients (APIs)—such as the payloads used in modern Mcl-1 inhibitor antibody-drug conjugates[1]—managing functional group compatibility is paramount. Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate (CAS: 1312764-25-2) is a highly specialized bifunctional building block. It features a 2-amino group protected by a carboxybenzyl (Cbz) moiety and a 4-formyl group protected as a dimethyl acetal[2].

In synthetic organic chemistry, "cross-reactivity" refers to the unwanted chemoselective overlap between protecting groups during deprotection or functionalization. A successful synthesis requires orthogonal protecting groups—meaning one group can be cleaved under specific conditions without cross-reacting with (or prematurely cleaving) the other. This guide objectively compares the cross-reactivity risks of the Cbz/Acetal system against alternative strategies (such as Boc/Acetal and Fmoc/Acetal) and provides self-validating experimental protocols for its selective deprotection.

Mechanistic Causality: Why the Cbz/Acetal System?

Choosing the right protecting group strategy requires understanding the chemical physics underlying their cleavage mechanisms, as detailed in standard texts like .

• The Dimethyl Acetal (Aldehyde Mask): Acetals are highly sensitive to aqueous acid. Protonation of the acetal oxygen leads to the expulsion of methanol and the formation of an oxocarbenium ion, which is subsequently trapped by water to reveal the aldehyde. Acetals are completely inert to catalytic hydrogenation and basic conditions.

• The Cbz Group (Amine Mask): The benzyl carbamate is classically cleaved via catalytic hydrogenolysis (H₂, Pd/C), where the palladium catalyst specifically adsorbs the π -system of the benzyl ring, facilitating the insertion of hydrogen into the benzylic C-O bond. Crucially, the carbamate nitrogen is highly delocalized with its adjacent carbonyl, rendering it non-basic and highly resistant to protonation by mild acids.

The Cross-Reactivity Risk: If a chemist substitutes the Cbz group with a Boc (tert-butyloxycarbonyl) group, a severe cross-reactivity failure occurs. Because both the Boc group and the dimethyl acetal are acid-sensitive, attempting to unmask the aldehyde using mild acid will inevitably lead to partial or complete premature cleavage of the Boc group, ruining the synthetic sequence.

Comparative Performance: Cross-Reactivity Matrix

The following table objectively compares the orthogonal stability of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate against common alternative pyrimidine building blocks.

Table 1: Orthogonal Deprotection and Cross-Reactivity Comparison

Protecting Group System	Acetal Cleavage Condition (Mild Acid: TFA/H₂O)	Amine Cleavage Condition	Cross-Reactivity Risk Profile
Cbz / Acetal (Target Product)	Intact Cbz (>98% yield of aldehyde)	H₂, Pd/C (Intact Acetal, >95% yield)	Low. Complete chemical orthogonality.
Boc / Acetal (Alternative 1)	Simultaneous Boc loss (0% orthogonality)	TFA/DCM (Acetal loss if trace H₂O is present)	High. Both moieties are acid-sensitive.
Fmoc / Acetal (Alternative 2)	Intact Fmoc (>95% yield of aldehyde)	Piperidine/DMF (Intact Acetal)	Low. However, Fmoc suffers from poor atom economy and generates bulky dibenzofulvene byproducts.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Each method includes integrated analytical checkpoints to confirm the absence of cross-reactivity.

Protocol A: Chemoselective Acetal Hydrolysis (Aldehyde Unmasking)

Objective: Cleave the dimethyl acetal while leaving the Cbz carbamate 100% intact.

• Reaction Setup: Dissolve 1.0 mmol of Benzyl (4-(dimethoxymethyl)pyrimidin-2-yl)carbamate in 10 mL of Tetrahydrofuran (THF).

• Acidification: Add 2 mL of a 1:1 mixture of Trifluoroacetic acid (TFA) and deionized water dropwise at 0 °C.

• Propagation: Warm the reaction to room temperature (20 °C) and stir for 2 hours.

  • Causality: The mild acidity of TFA is sufficient to protonate the acetal but lacks the extreme H0​ (Hammett acidity function) required to protonate and cleave the highly stable Cbz carbamate.

• Self-Validation (LC-MS Check): Sample 10 µL of the mixture. LC-MS must show complete disappearance of the starting material ( [M+H]+=304.3 ) and the appearance of the aldehyde product ( [M+H]+=258.2 ). Any peak at m/z=124.1 indicates unwanted Cbz cross-reactivity (failure).

• Quenching: Neutralize carefully with saturated aqueous NaHCO3​ and extract with ethyl acetate.

Protocol B: Chemoselective Cbz Hydrogenolysis (Amine Unmasking)

Objective: Cleave the Cbz group while leaving the dimethyl acetal 100% intact.

• Reaction Setup: Dissolve 1.0 mmol of the starting material in 15 mL of anhydrous Methanol.

• Catalyst Addition: Under a nitrogen atmosphere, add 10 mol% of 10% Palladium on Carbon (Pd/C).

• Hydrogenation: Evacuate the flask and backfill with Hydrogen gas ( H2​ ) via a balloon (1 atm). Stir vigorously at room temperature for 4 hours.

  • Causality: The aliphatic dimethyl acetal lacks a π -system capable of strong chemisorption to the palladium surface, rendering it completely invisible to the catalyst. Only the benzylic C-O bond undergoes hydrogenolysis.

• Self-Validation (TLC/NMR Check): TLC (Hexanes/EtOAc 1:1) should show a highly polar spot (free amine). Post-filtration and concentration, 1H -NMR must show the retention of the acetal singlet at ∼ 3.3 ppm (6H, −OCH3​ ), confirming zero cross-reactivity.

• Workup: Filter the mixture through a pad of Celite to remove the Pd/C catalyst and concentrate under reduced pressure.

Workflow Visualization: Orthogonal Divergence

The following diagram illustrates the divergent, orthogonal deprotection pathways of the compound, highlighting the critical cross-reactivity failure point that occurs if a Boc alternative is utilized.

Caption: Divergent orthogonal deprotection workflow highlighting the chemoselectivity of the Cbz/Acetal system.

References

• Wuts, P. G. M. Greene's Protective Groups in Organic Synthesis, 5th Edition. John Wiley & Sons, Inc.[Link]

• Pillow, T. H., et al. (Genentech Inc.). "Mcl-1 inhibitor compounds and use in antibody drug conjugates." World Intellectual Property Organization, Patent WO2025106634A1, Published May 22, 2025.[1]

Sources

• 1. WO2025106634A1 - Mcl-1 inhibitor compounds and use in antibody drug conjugates - Google Patents [patents.google.com]
• 2. Benzyl (4-(Dimethoxymethyl)Pyrimidin-2-Yl)Carbamate price,buy Benzyl (4-(Dimethoxymethyl)Pyrimidin-2-Yl)Carbamate - chemicalbook [m.chemicalbook.com]